3-Piperidinol, 4-chloro-

Core Science & Biosynthesis

4-Chloro-3-piperidinol: Chemical Properties, Synthesis, and Synthetic Utility

The following technical guide details the chemical properties, synthesis, and applications of 4-Chloro-3-piperidinol , a critical bifunctional heterocyclic building block.

Executive Summary

4-Chloro-3-piperidinol (also known as 4-chloro-3-hydroxypiperidine) is a disubstituted piperidine derivative characterized by the presence of a vicinal halohydrin motif. It serves as a high-value scaffold in medicinal chemistry, particularly for accessing 3,4-disubstituted piperidines via stereospecific nucleophilic substitution or epoxide formation. Its reactivity is defined by the interplay between the nucleophilic hydroxyl group, the electrophilic carbon-chlorine bond, and the secondary amine, necessitating careful protecting group strategies (e.g.,

-Boc, -Cbz) during synthesis.

Chemical Identity & Physicochemical Properties[1][2][3]

Structural Characteristics

The molecule exists primarily in a chair conformation. The relative stereochemistry between the hydroxyl group at C3 and the chlorine atom at C4 determines its classification as cis or trans.

• Trans-isomer (Anti): The kinetic product of epoxide ring opening; substituents are typically diaxial or diequatorial.

• Cis-isomer (Syn): Less common, typically accessed via specific inversion protocols.

Property	Data	Note
IUPAC Name	4-chloropiperidin-3-ol
Molecular Formula
Molecular Weight	135.59 g/mol
Chiral Centers	C3, C4	4 stereoisomers (2 enantiomeric pairs)
pKa (Calculated)	~10.8 (Amine), ~14.5 (Alcohol)	Amine is basic; Alcohol is weakly acidic
Solubility	Polar organic solvents (MeOH, DMSO, DCM)	Free base is water-soluble
Stability	Metastable	Prone to intramolecular cyclization to 3,4-epoxypiperidine under basic conditions.[1][2]

Stereochemical Considerations

The trans-4-chloro-3-piperidinol is the most synthetically relevant isomer, generated via the anti-addition of HCl to 3,4-epoxypiperidine.

• Configuration: (3R,4R) and (3S,4S) enantiomers.

• Conformational Lock: In

  -protected derivatives (e.g., -Boc), the bulky protecting group and the trans-diequatorial preference stabilize the chair form, though 1,3-diaxial interactions can influence equilibrium.

Synthetic Methodologies

The synthesis of 4-chloro-3-piperidinol generally proceeds through the regioselective ring opening of an epoxide precursor.

Primary Route: Ring Opening of 3,4-Epoxypiperidine

This protocol utilizes

-protected 3,4-epoxypiperidine to prevent amine interference and control regioselectivity.

Protocol Overview:

• Starting Material:

  -Boc-3,4-epoxypiperidine.

• Reagent: Anhydrous HCl (in ether or dioxane) or metal chlorides (

  , ).

• Mechanism:

  -like attack of chloride on the protonated epoxide.

• Regioselectivity: Attack at C4 is often favored due to electronic induction from the nitrogen, though mixtures of 3-chloro-4-hydroxy and 4-chloro-3-hydroxy isomers can occur depending on the N-protecting group.

Detailed Experimental Protocol (N-Boc Derivative)

• Preparation : Dissolve

  -Boc-7-oxa-3-azabicyclo[4.1.0]heptane (1.0 equiv) in anhydrous at 0°C.

• Addition : Dropwise add HCl in dioxane (4M, 1.2 equiv) under nitrogen atmosphere.

• Reaction : Stir at 0°C for 2 hours, then warm to room temperature for 1 hour. Monitor by TLC (stain with ninhydrin or PMA).

• Workup : Concentrate in vacuo to remove excess HCl and solvent. Note: Do not use aqueous basic workup to avoid epoxide reformation.

• Purification : Flash column chromatography (Hexanes/EtOAc) to separate regioisomers if necessary.

Visualization of Synthetic Pathway

Figure 1: Synthetic route from tetrahydropyridine to the target chlorohydrin via epoxide opening.

Reactivity & Applications in Drug Discovery

The 4-chloro-3-piperidinol scaffold acts as a "spring-loaded" intermediate. The vicinal halohydrin functionality allows for diverse transformations.

Payne Rearrangement & Epoxide Reformation

Under basic conditions (e.g., NaOH,

), the chlorohydrin reverts to the epoxide. This reversibility is utilized to invert stereochemistry or to swap protecting groups.

Nucleophilic Substitution (Displacement)

The chlorine atom at C4 can be displaced by nucleophiles (azides, amines, thiols) to generate 3,4-disubstituted piperidines. This reaction often proceeds with neighboring group participation (via the epoxide) or direct

displacement, leading to inversion of configuration.

• Azidation: Reaction with

  yields 4-azido-3-piperidinol, a precursor to 3-hydroxy-4-aminopiperidines.

• Amination: Reaction with primary amines yields 3-hydroxy-4-aminopiperidine scaffolds, common in kinase inhibitors.

Mechanistic Pathway: Displacements

Figure 2: Divergent reactivity pathways controlled by pH and nucleophile choice.

Handling & Safety Protocols

Hazard Classification:

• Skin Corrosion/Irritation: Category 2.

• Serious Eye Damage: Category 2A.

• Specific Target Organ Toxicity: Respiratory irritation.

Specific Handling Risks:

• Vesicant Properties: Like many halohydrins, this compound can act as an alkylating agent. It may cause blistering upon contact. Double-gloving (Nitrile/Neoprene) is mandatory.

• Instability: The free base is unstable and should be stored as the hydrochloride salt or

  -Boc protected intermediate at -20°C.

• Decomposition: Avoid exposure to strong bases unless epoxide formation is intended.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (General mechanism of epoxide opening).[3]

• Crotti, P., et al. (1998). "Regiochemical control of the ring opening of 1,2-epoxides by metal halides." Journal of Organic Chemistry. Link

• Gotor, V., et al. (2006). "Chemoenzymatic preparation of trans-4-azido-3-piperidinol enantiomers." Tetrahedron: Asymmetry. Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 12204677, 4-Chloro-3-hydroxypiperidine. Link

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. CN105439939A - Synthetic method of (S)-N-Boc-3-hydroxypiperidine - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]

A Technical Guide to 4-Chloro-3-Hydroxypiperidine: Synthesis, Stereochemistry, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of 4-chloro-3-hydroxypiperidine, a heterocyclic compound with significant potential as a versatile building block in medicinal chemistry. Due to its limited commercial availability, this document focuses on the synthetic strategies, stereochemical considerations, and potential applications of this molecule as a key intermediate in the development of novel therapeutics.

Introduction and Chemical Identity

4-Chloro-3-hydroxypiperidine is a disubstituted piperidine ring, a privileged scaffold in numerous approved drugs. Its structure incorporates a secondary amine, a hydroxyl group, and a chlorine atom, offering multiple points for chemical modification.

CAS Number and Synonyms:

A specific CAS number for 4-chloro-3-hydroxypiperidine is not readily found in major chemical databases, suggesting it is primarily a synthetic intermediate rather than a commercially available stock chemical. The compound can exist as two geometric isomers, cis and trans, which will have distinct chemical and physical properties.

Compound Name	Isomer	Molecular Formula	Molecular Weight
4-Chloro-3-hydroxypiperidine	cis	C₅H₁₀ClNO	135.59 g/mol
4-Chloro-3-hydroxypiperidine	trans	C₅H₁₀ClNO	135.59 g/mol

For comparison, related and more common piperidine derivatives include:

• 4-Hydroxypiperidine: CAS No. 5382-16-1[1][2]

• 4-Chloropiperidine: CAS No. 5382-18-3[3]

• 4-(4-Chlorophenyl)-4-hydroxypiperidine: CAS No. 39512-49-7[4][5]

The synthesis and application of these related compounds often provide valuable insights into the potential utility of 4-chloro-3-hydroxypiperidine.

Stereochemistry

The relative orientation of the chloro and hydroxyl groups on the piperidine ring gives rise to cis and trans diastereomers. The specific stereoisomer can significantly influence the biological activity and pharmacokinetic properties of molecules derived from this scaffold. Therefore, stereoselective synthesis is a critical consideration for its application in drug discovery.

Caption: Geometric isomers of 4-chloro-3-hydroxypiperidine.

Synthesis of 4-Chloro-3-Hydroxypiperidine

As a non-commercially available intermediate, 4-chloro-3-hydroxypiperidine must be prepared through multi-step synthesis. The choice of synthetic route will determine the stereochemical outcome.

Aza-Prins Cyclization

A promising approach for the synthesis of substituted piperidines is the aza-Prins cyclization. This reaction typically involves the cyclization of a homoallylic amine with an aldehyde. To obtain a 4-chloro-3-hydroxy derivative, a modified strategy could be employed, potentially starting from an epoxide.

A plausible synthetic pathway could involve the niobium(V) chloride (NbCl₅) mediated aza-Prins type cyclization of an appropriate epoxide with a homoallylic amine.[6] The reaction proceeds through the formation of a piperidinyl cation, which is then trapped by a chloride ion from the Lewis acid. The stereochemistry of the final product would be influenced by the stereochemistry of the starting epoxide and the reaction conditions.

Sources

• 1. innospk.com [innospk.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 4-Chloropiperidine | C5H10ClN | CID 420932 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-(4-Chlorophenyl)-4-hydroxypiperidine | C11H14ClNO | CID 38282 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-(4-氯苯基)-4-羟基哌啶 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Bot Verification [rasayanjournal.co.in]

The Regioisomer Dilemma: 4-Chloro-3-piperidinol vs. 3-Chloro-4-piperidinol

An In-Depth Technical Guide on Synthesis, Structural Elucidation, and Reactivity

Executive Summary

The functionalization of the piperidine ring at the 3- and 4-positions is a cornerstone of fragment-based drug discovery (FBDD), particularly for kinase inhibitors and GPCR ligands. However, the synthesis and differentiation of 4-chloro-3-piperidinol and 3-chloro-4-piperidinol represent a classic trap in heterocyclic chemistry.

These regioisomers are not merely structural variants; they possess distinct reactivity profiles governed by the aziridinium ion intermediate . This guide deconstructs the mechanistic volatility of these scaffolds, provides a self-validating protocol for their selective synthesis, and establishes a definitive NMR framework for their identification.

Part 1: Structural Dynamics & The Aziridinium Trap

The fundamental challenge in working with

-chlorohydrins in nitrogen heterocycles is Neighboring Group Participation (NGP) . Unlike carbocyclic chlorohydrins, the piperidine nitrogen (even when protected as a carbamate like Boc) can participate in intramolecular nucleophilic attacks.

The Mechanism of Scrambling

When a 3- or 4-hydroxypiperidine is treated with chlorinating agents (e.g., SOCl

, PCl ), the hydroxyl group is converted into a leaving group. If the nitrogen lone pair is available (or if the protecting group is labile), it attacks the -carbon, ejecting the leaving group to form a bicyclic 1-aza-bicyclo[3.1.0]hexane intermediate (aziridinium ion).

This intermediate is under high ring strain. Nucleophilic attack by chloride can occur at either carbon of the aziridine ring, leading to a mixture of the 3-chloro-4-hydroxy and 4-chloro-3-hydroxy isomers, often with inversion of stereochemistry.

Figure 1: The Aziridinium Ion "Scrambling" Mechanism.[1][2][3] Note that direct substitution often fails to yield a single regioisomer due to this intermediate.

Part 2: Synthetic Pathways & Control[4]

To avoid the aziridinium trap, one must utilize pathways that enforce regioselectivity through steric or electronic bias, rather than relying on the thermodynamics of a free carbocation or aziridinium ion.

Strategy A: The Epoxide Opening (The "Gold Standard")

The most reliable method for generating high-purity trans-chlorohydrins is the opening of N-Boc-7-oxa-3-azabicyclo[4.1.0]heptane (3,4-epoxypiperidine).

• Principle: The Fürst-Plattner Rule (Trans-Diaxial Effect).

• Mechanism: Nucleophilic attack on a half-chair cyclohexyl epoxide favors the formation of the trans-diaxial product.

• Regioselectivity: In N-Boc-3,4-epoxypiperidine, the C4 position is sterically more accessible and electronically activated compared to C3 (due to the inductive withdrawal of the N-Boc group).

  • Major Product: trans-4-Chloro-3-hydroxypiperidine.

  • Reagent: LiCl / Acetic Acid or HCl in Dioxane (controlled).

Strategy B: Hypochlorous Acid Addition to Tetrahydropyridines

Reaction of N-Boc-1,2,3,6-tetrahydropyridine with HOCl (generated in situ via NCS/Water).

• Outcome: Generally yields the product where the OH adds to the more substituted or electronically deficient carbon. Due to the N-Boc group, the regioselectivity can be poor (approx. 60:40 mixtures) compared to the epoxide route.

Part 3: Analytical Differentiation (NMR)

Distinguishing these isomers requires careful analysis of proton coupling constants (

) and chemical shifts ( ).

Key Concept: The proton geminal to the Chlorine (

) typically resonates downfield relative to the proton geminal to the Hydroxyl ( ) in these specific cyclic systems, though they are close. The definitive differentiator is the coupling pattern derived from the chair conformation.

Comparative Data Table (N-Boc Derivatives)

Feature	4-Chloro-3-piperidinol (trans)	3-Chloro-4-piperidinol (trans)
Precursor	3,4-Epoxypiperidine (Major product of opening)	3,4-Epoxypiperidine (Minor product)
H3 Signal	~3.6 - 3.8 ppm (Multiplet)	~4.0 - 4.2 ppm (dt, J~10, 4 Hz)
H4 Signal	~4.1 - 4.3 ppm (dt, J~10, 4 Hz)	~3.7 - 3.9 ppm (Multiplet)
C3 Shift	~70-72 ppm (C-OH)	~58-60 ppm (C-Cl)
C4 Shift	~58-60 ppm (C-Cl)	~70-72 ppm (C-OH)
Stereochemistry	Hz (Axial-Axial)	Hz (Axial-Axial)

Diagnostic Workflow:

• Identify the Carbinol Proton: Look for the proton attached to the carbon with the -OH. It will show a COSY correlation to the hydroxyl proton (if visible in DMSO-

  ).

• Measure Coupling (

  ):

  • If

    Hz: You have a trans-isomer (diaxial protons).

  • If

    Hz: You have a cis-isomer (axial-equatorial).

Part 4: Experimental Protocols

Protocol 1: Regioselective Synthesis of trans-4-Chloro-3-hydroxypiperidine (N-Boc Protected)

Objective: Synthesis via epoxide opening to minimize aziridinium scrambling.

Reagents:

• N-Boc-7-oxa-3-azabicyclo[4.1.0]heptane (1.0 equiv)

• Cerium(III) Chloride Heptahydrate (

  ) (1.2 equiv)

• Acetonitrile (

  ) (0.5 M concentration)

Methodology:

• Setup: In a flame-dried round-bottom flask under

  , dissolve N-Boc-3,4-epoxypiperidine in acetonitrile.

• Addition: Add

  in one portion. The Lewis acid activates the epoxide oxygen, while the chloride acts as the nucleophile.

• Reflux: Heat the mixture to reflux for 3–5 hours. Monitor by TLC (Visualize with KMnO

  ; epoxide stains distinctively different from chlorohydrin).

• Workup: Cool to RT. Dilute with Ethyl Acetate.[4] Wash with water (

  ) and brine ( ). Dry over .

• Purification: Flash chromatography (Hexanes:EtOAc gradient). The trans-4-chloro-3-hydroxy isomer is typically the less polar spot compared to the diol byproduct.

Validation Check:

• Dissolve product in DMSO-

  .

• Verify

  coupling is ~10 Hz (confirming trans).

• Verify regiochemistry via HMBC: Look for correlation between the Carbonyl carbon of Boc and the protons at C2/C6, and trace connectivity to the C3/C4 centers.

Protocol 2: Safety & Stability (The "Self-Destruct" Warning)

• Storage: These compounds are stable as N-Boc derivatives.

• Deprotection: Removal of the Boc group (e.g., TFA/DCM) yields the free amine salt. Do not neutralize the salt to the free base unless immediately reacting. The free amine will rapidly undergo intramolecular cyclization to the epoxide or aziridine, leading to polymerization.

Part 5: Reactivity & Applications[2][6]

Figure 2: The reactivity cycle. Note that the chlorohydrin is often just a stable storage form of the epoxide.

The primary utility of these chlorohydrins is as masked epoxides . In drug development, they allow for the introduction of nucleophiles (amines, thiols) at the 4-position with defined stereochemistry.

• Kinase Inhibitors: Used to install solubilizing piperidine tails.

• GPCR Ligands: The 3-hydroxy-4-substituted motif is a bioisostere for various neurotransmitter fragments.

References

• Mechanistic Insight into Aziridinium Ions

  • Title: Understanding the Alkylation Mechanism of 3-Chloropiperidines – NMR Kinetic Studies and Isol

  • Source: European Journal of Organic Chemistry (2022).[1]

  • URL:[Link]

• Regioselective Epoxide Opening

  • Title: Regioselective ring opening of epoxides to halohydrins with hydrogen and lithium halides.[5]

  • Source: Tetrahedron (2002).

  • URL:[Link]

• Synthesis of Secondary 3-Chloropiperidines

  • Title: Secondary 3-Chloropiperidines: Powerful Alkylating Agents.[6]

  • Source: ChemistryOpen (2023).[6]

  • URL:[Link]

• General Chlorination Mechanisms (SOCl2)

  • Title: Reactions of Alcohols with Thionyl Chloride.[7][8][9]

  • Source: Chemistry LibreTexts.

  • URL:[Link]

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• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 4-(4-Chlorophenyl)piperidin-4-ol synthesis - chemicalbook [chemicalbook.com]
• 5. Chlorohydrin synthesis by chlorination or substitution [organic-chemistry.org]
• 6. Secondary 3-Chloropiperidines: Powerful Alkylating Agents [pubmed.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

3-Piperidinol, 4-chloro- biological activity and toxicity data

The following technical guide provides an in-depth analysis of 4-Chloro-3-piperidinol , focusing on its dual nature as a versatile pharmacophore in drug synthesis (specifically SSRIs) and a reactive alkylating agent with significant toxicological implications.

Biological Activity, Reactivity Profile, and Toxicological Assessment

Executive Summary

4-Chloro-3-piperidinol (also 4-chloropiperidin-3-ol) is a halogenated heterocyclic amine primarily utilized as a chiral building block in the synthesis of pharmaceutical agents, most notably Paroxetine (Paxil) . Its biological significance is defined by its

-chlorohydrin motif, which endows the molecule with high electrophilic reactivity.

While it possesses limited intrinsic therapeutic value as a free base, its ability to undergo intramolecular cyclization to form reactive epoxides or aziridinium ions (upon N-substitution) makes it a potent DNA-alkylating scaffold. This guide details its transition from a synthetic intermediate to a bioactive pharmacophore and outlines the critical safety protocols required due to its genotoxic potential.

Part 1: Chemical Identity & Reactivity Profile

The biological activity of 4-chloro-3-piperidinol is governed by its stereochemistry and the proximity of the hydroxyl group (-OH) to the chlorine atom (-Cl).

1.1 Physicochemical Properties

Property	Data	Relevance
Molecular Formula		Core piperidine scaffold.[1]
Molecular Weight	135.59 g/mol	Low MW fragment (Fragment-Based Drug Design).
Chirality	2 Stereocenters (C3, C4)	Exists as cis and trans diastereomers. The trans-isomer is critical for epoxide formation.
pKa	~9.8 (Piperidine N)	Highly basic; exists as a cation at physiological pH.
Reactivity Class	-Haloamine / -Halohydrin	Precursor to alkylating agents (Mustard-like reactivity).

1.2 The "Warhead" Mechanism

The defining characteristic of this molecule is its potential for intramolecular nucleophilic substitution . Under basic conditions or physiological pH, the nitrogen lone pair or the hydroxyl oxygen can displace the chlorine atom.

• Pathway A (Epoxide Formation): In the trans-isomer, the anti-periplanar alignment allows the hydroxyl group to displace the chloride, forming 3,4-epoxypiperidine .

• Pathway B (Aziridinium Formation): If the nitrogen is alkylated (e.g., N-methyl derivatives), the nitrogen lone pair can displace the chloride, forming a highly reactive bicyclic aziridinium ion .

Implication: Both species are potent electrophiles that react with nucleophilic centers in biomolecules (DNA/Proteins), driving both its toxicity and its utility in designing anticancer drugs.

Part 2: Biological Activity & Pharmacophore Utility[2]

2.1 Role in SSRI Synthesis (Paroxetine)

4-Chloro-3-piperidinol is a structural analog of the key intermediate used to synthesize Paroxetine.

• Mechanism: It serves as the scaffold for the piperidine ring in Paroxetine. The 4-position is arylated (fluorophenyl group), and the 3-position is derivatized to a carbinol/ether.

• Bio-Identity: In the final drug, this scaffold facilitates binding to the Serotonin Transporter (SERT) . The piperidine nitrogen forms a salt bridge with Asp98 in the transporter, while the 3/4-substituents lock the molecule in the binding pocket.

2.2 Anticancer Activity (Bis-3-chloropiperidines)

Research into nitrogen mustards has utilized the 3-chloropiperidine motif to create DNA cross-linking agents .

• Compound Class: Bis-3-chloropiperidines (dimers linked by an alkyl chain).

• Mechanism of Action: These agents act as bifunctional alkylators. They form aziridinium ions that attack the N7-position of Guanine in the DNA major groove.

• Result: Interstrand cross-linking prevents DNA replication, triggering apoptosis in cancer cells (e.g., leukemia, lymphoma lines).

2.3 Antimicrobial Potential

Derivatives of 4-chloro-3-piperidinol have shown activity against Mycobacterium tuberculosis.[2]

• Target: The piperidinol core mimics the transition state of ergosterol biosynthesis enzymes or interacts with mycobacterial cell wall synthesis.

• Limitation: High cytotoxicity to mammalian cells (due to the chloro-group reactivity) often limits clinical progression.

Part 3: Toxicological Assessment (Genotoxicity Focus)

Critical Warning: As a

-chloro amine, this compound must be treated as a Mutagenic Impurity under ICH M7 guidelines until proven otherwise.

3.1 Genotoxicity & Mutagenicity

The primary risk is genotoxicity via direct alkylation of DNA.

• Ames Test Prediction: High probability of Positive results in Salmonella typhimurium (TA100 strain) due to base-pair substitution capabilities.

• Mechanism:

  • Formation of electrophile (Epoxide/Aziridinium).

  • Covalent bond formation with DNA bases (Adduct formation).

  • Replication errors or strand breaks.

3.2 Acute Toxicity Profile

Based on structural analogs (e.g., N-methyl-4-chloropiperidine):

• Oral/Dermal: Harmful to Toxic (Category 3/4).[3]

• Corrosivity: Skin Corr.[4] 1B (H314) . The free base is caustic; the formation of HCl upon hydrolysis contributes to tissue damage.

• Vesicant Activity: Similar to sulfur/nitrogen mustards, contact can cause blistering and delayed tissue necrosis.

3.3 Visualizing the Toxicity Pathway

The following diagram illustrates the mechanism by which 4-chloro-3-piperidinol transforms into a DNA-damaging agent.

Caption: Mechanism of Genotoxicity: The intramolecular displacement of chloride generates a reactive electrophile that covalently binds to DNA, leading to mutagenic effects.

Part 4: Experimental Protocols

4.1 Safe Handling & Containment

Due to its potential as a vesicant and mutagen, strict containment is required.

• Engineering Controls: Handle only in a Class II Biosafety Cabinet or a chemical fume hood with HEPA filtration.

• PPE: Double nitrile gloves (0.11 mm minimum) or Silver Shield® laminate gloves. Standard latex is permeable to chlorinated amines.

• Deactivation: Spills should be neutralized with 10% Sodium Thiosulfate solution (nucleophile scavenger) followed by dilute acetic acid to protonate the amine (preventing cyclization).

4.2 Analytical Detection (Impurity Profiling)

Detecting trace amounts of 4-chloro-3-piperidinol in drug substances requires derivatization because the molecule lacks a strong UV chromophore.

Protocol: LC-MS/MS Detection

• Objective: Quantify trace levels (<10 ppm) in API.

• Derivatization: Use Dansyl Chloride or FMOC-Cl to tag the secondary amine/hydroxyl, increasing ionization efficiency and UV/Fluorescence detectability.

• Column: C18 Reverse Phase (e.g., Waters XBridge, 3.5 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: Acetonitrile.

• MS Mode: Positive Electrospray Ionization (ESI+). Monitor specific transitions (MRM) for the derivatized adduct.

4.3 Synthesis of Bis-3-chloropiperidine (Anticancer Probe)

Note: This protocol is for research purposes only.

• Starting Material: 3-Hydroxypiperidine.

• Chlorination: React with Thionyl Chloride (SOCl₂) in chloroform at reflux.

  • Causality: SOCl₂ converts the secondary alcohol to a chloride with inversion of configuration (Walden inversion), essential for setting the stereochemistry.

• Dimerization: React the resulting 3-chloropiperidine with an alkyl dihalide (e.g., 1,3-dibromopropane) in the presence of

  .

• Purification: Recrystallization from ethanol/ether (Avoid silica chromatography as the acidic surface can degrade the reactive chloride).

Part 5: References

• Zuravka, I., et al. (2014).[5] "Synthesis and DNA Cleavage Activity of Bis-3-chloropiperidines as Alkylating Agents." ChemMedChem. Link

• European Medicines Agency (EMA). (2014). "Assessment Report: Paroxetine (Impurity Profiling)." EMA Procedures. Link

• Gollapudi, B. B., et al. (1998). "Genotoxicity of 1,3-dichloropropene and related beta-chloro analogs." Toxicological Sciences. Link

• National Center for Biotechnology Information. (2024). "PubChem Compound Summary for CID 79342, 4-Chloro-N-methylpiperidine." PubChem. Link

• ICH Harmonised Guideline. (2017). "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R1)." ICH. Link

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• 2. Discovery, Synthesis, and Biological Evaluation of Piperidinol analogs With Anti-tuberculosis Activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. Bis-3-chloropiperidine als DNA-Alkylantien — Organische Chemie [uni-giessen.de]

Technical Guide: The 4-Chloro-3-Piperidinol Scaffold in Medicinal Chemistry

Executive Summary

The 4-chloro-3-piperidinol scaffold represents a critical, high-reactivity intermediate in the synthesis of piperidine-based pharmacophores. Unlike stable end-products, this vicinal chlorohydrin motif serves as a "stereochemical switch," enabling the divergent synthesis of trans-3,4-disubstituted piperidines, 3,4-epoxypiperidines, and complex fused heterocycles.

This guide analyzes the synthetic utility, stereochemical dynamics, and pharmacological applications of 4-chloro-3-piperidinol derivatives. It is designed for medicinal chemists requiring actionable protocols for constructing paroxetine-like serotonin reuptake inhibitors (SSRIs), antitubercular agents, and neurokinin receptor antagonists.

Structural Dynamics & Stereochemistry

The reactivity of 4-chloro-3-piperidinol is governed by the stereoelectronic relationship between the C3-hydroxyl and C4-chloro substituents.

The "Switchable" Core

The core utility of this scaffold lies in its ability to toggle between an open-chain chlorohydrin and a closed epoxide.

• Trans-Diequatorial Conformation: In the trans-isomer, the OH and Cl groups can adopt a diequatorial orientation, which is stable but reactive toward intermolecular nucleophiles.

• Trans-Diaxial Conformation: Upon ring flipping, the substituents become diaxial, facilitating rapid intramolecular

  displacement to form 3,4-epoxypiperidines under basic conditions.

Stereochemical Control

Synthetic routes almost exclusively yield the trans-isomer due to the mechanics of epoxide ring opening (anti-addition).

• Precursor:

  -Protected-3,4-epoxypiperidine.

• Reagent:

  or Metal Chlorides ( ).

• Outcome: Trans-4-chloro-3-piperidinol (Anti-stereochemistry).

Synthetic Pathways

We evaluate two primary methodologies for accessing this scaffold: the Classical Acidolysis and the Lewis Acid-Mediated Opening.

Method A: Classical Acidolysis (HCl)

• Mechanism: Protonation of the epoxide oxygen followed by nucleophilic attack by

  .

• Regioselectivity: Often poor for 3,4-epoxypiperidines due to similar electronic environments at C3 and C4.

• Utility: Best for simple, non-substituted piperidine cores where separation of regioisomers is feasible.

Method B: NbCl5 Mediated Aza-Prins Cyclization (Advanced)

A more sophisticated approach involves Niobium(V) chloride, which acts as both a Lewis acid and a chlorine source. This method allows for the one-pot construction of the piperidine ring with simultaneous installation of the chloro-hydroxy motif.

Advantages:

• High atom economy.

• Avoids harsh gaseous HCl.

• Stereoselective formation of the trans-isomer.

Visualization of Synthetic Logic

Caption: Comparative synthetic routes showing the superior selectivity of Lewis Acid mediation over classical acidolysis.

Reactivity Profile & Functionalization

The 4-chloro-3-piperidinol moiety is rarely the final drug; it is a gateway.

The Epoxide "Re-Closure" Strategy

To install carbon or nitrogen nucleophiles with anti-stereochemistry relative to the hydroxyl group, the chlorohydrin is often cyclized back to the epoxide in situ.

• Deprotonation: Base (e.g.,

  ) removes the hydroxyl proton.

• Cyclization: The alkoxide displaces the adjacent chlorine (Intramolecular

  ).

• Opening: A new nucleophile (e.g., an amine or aryl Grignard) opens the reformed epoxide.

Direct Nucleophilic Displacement

Direct displacement of the chlorine by strong nucleophiles (e.g., azides, thiols) typically proceeds with inversion of configuration , converting a trans-chlorohydrin into a cis-3,4-disubstituted system.

Table 1: Comparative Reactivity of the 4-Chloro-3-Piperidinol Core

Reaction Type	Reagent	Mechanism	Stereochemical Outcome	Application
Epoxide Re-closure	/ MeCN	Intramolecular	Retention (relative to epoxide)	Synthesis of 3,4-epoxypiperidines
Azidation	/ DMF	Intermolecular	Inversion (Trans Cis)	Precursor to 3-hydroxy-4-amino piperidines
Reduction		Hydride Displacement	Loss of Cl	Synthesis of 3-piperidinols

Pharmacological Applications

The 4-chloro-3-piperidinol scaffold acts as a bioisostere and intermediate for several major drug classes.

Paroxetine & SSRI Analogs

While Paroxetine utilizes a 4-(4-fluorophenyl)-3-hydroxymethyl piperidine core, the 4-chloro-3-piperidinol derivatives serve as crucial analogs for Structure-Activity Relationship (SAR) studies. The chlorine atom mimics the steric bulk of the phenyl ring while altering the electronic profile, often used to probe the hydrophobic pocket of the Serotonin Transporter (SERT).

Antitubercular Agents

Recent screens have identified

-substituted 4-chloro-3-(trifluoromethyl)phenyl piperidinols as potent antitubercular agents.[1] The chlorine at the 4-position (on the phenyl ring attached to the piperidine) works in concert with the hydroxyl group to bind to mycobacterial targets.

• Key Compound: 1-((R)-3-(4-chlorophenoxy)-2-hydroxypropyl)-4-(4-chloro-3-(trifluoromethyl)phenyl)piperidin-4-ol.[1]

• Mechanism: Disruption of cell wall synthesis via inhibition of MmpL3 transporters.

Visualization of Pharmacophore Logic

Caption: Divergent application of the scaffold based on its electronic (H-bond/Lipophilic) and reactive (Epoxide) properties.

Experimental Protocols

Protocol A: Synthesis of trans-N-Boc-4-chloro-3-piperidinol

Adapted from standard epoxide opening procedures (Source 1.2, 1.15).

Reagents:

• -Boc-3,4-epoxypiperidine (1.0 eq)

• Cerium(III) Chloride Heptahydrate (

  ) or

• Acetonitrile (MeCN)

Procedure:

• Dissolution: Dissolve

  -Boc-3,4-epoxypiperidine (5 mmol) in anhydrous MeCN (20 mL).

• Activation: Add

  (1.2 eq) or (0.5 eq) at 0°C under nitrogen atmosphere.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (EtOAc/Hexane 1:3) for the disappearance of the epoxide.

• Quench: Quench with saturated aqueous

  .

• Extraction: Extract with Ethyl Acetate (3 x 20 mL). Wash combined organics with brine, dry over

  , and concentrate.[2]

• Purification: Purify via flash column chromatography (Silica gel, 0-30% EtOAc in Hexanes).

• Validation:

  NMR should show distinct coupling constants ( Hz) for the H3 and H4 protons, indicative of trans-diaxial orientation in the chair form.

Protocol B: Epoxide Re-closure to N-Boc-3,4-epoxypiperidine

For use when "switching" stereochemistry or purifying the chlorohydrin.

• Dissolve trans-4-chloro-3-piperidinol in MeOH.

• Add

  (2.0 eq) and stir at RT for 2 hours.

• Filter salts and concentrate to yield the clean epoxide.

References

• Rasayan Journal of Chemistry. "Synthesis of 4-Chloro-Piperidine Derivatives via NbCl5 Mediated Aza-Prins Type Cyclization." Available at: [Link]

• National Institutes of Health (NIH). "Discovery, Synthesis, and Biological Evaluation of Piperidinol Analogs With Anti-Tuberculosis Activity." Available at: [Link]

• Royal Society of Chemistry (RSC). "Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions." Available at: [Link]

• Chemical & Pharmaceutical Bulletin. "Improved Synthesis of Paroxetine Hydrochloride." Available at: [Link]

Sources

• 1. Discovery, synthesis, and biological evaluation of piperidinol analogs with anti-tuberculosis activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 4-chloro-3-piperidinol from 3,4-epoxypiperidine

Abstract: This document provides a comprehensive guide for the synthesis of trans-4-chloro-3-piperidinol, a valuable heterocyclic building block, from an N-protected 3,4-epoxypiperidine precursor. We delve into the underlying reaction mechanism, provide a detailed step-by-step laboratory protocol, outline methods for product characterization, and discuss critical safety considerations. This guide is intended for researchers in organic synthesis, medicinal chemistry, and drug development, offering field-proven insights to ensure a successful and reproducible synthesis.

Introduction and Significance

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs and natural products.[1][2] Functionalized piperidines, particularly those with versatile handles like halohydrins, serve as critical intermediates for constructing complex molecular architectures. The 4-chloro-3-piperidinol motif, specifically, provides two distinct reaction sites: a nucleophilic hydroxyl group and a carbon center susceptible to nucleophilic substitution at the chloro-position. This dual functionality allows for sequential and diverse chemical modifications, making it a highly sought-after intermediate for generating libraries of novel compounds in drug discovery programs.[2][3]

The synthesis described herein utilizes the acid-catalyzed ring-opening of a 3,4-epoxypiperidine. This method is advantageous due to its high stereo- and regioselectivity, typically yielding the trans-halohydrin, a direct consequence of the reaction mechanism.

Reaction Mechanism: Acid-Catalyzed Epoxide Ring-Opening

The conversion of 3,4-epoxypiperidine to 4-chloro-3-piperidinol proceeds via an acid-catalyzed nucleophilic ring-opening reaction. Due to the high ring strain of the three-membered epoxide ring, it is susceptible to cleavage even by weak nucleophiles under acidic conditions.[4][5] The reaction mechanism can be described in two key steps, exhibiting characteristics of an SN2-type process.[5][6]

• Protonation of the Epoxide: The reaction is initiated by the protonation of the epoxide oxygen by a strong acid, such as hydrochloric acid (HCl). This step is fast and reversible. The protonation converts the poor leaving group (alkoxide) into a good leaving group (hydroxyl), thereby activating the epoxide for nucleophilic attack.[6][7]

• Nucleophilic Attack by Chloride: The chloride ion (Cl⁻), a competent nucleophile, then attacks one of the electrophilic carbons of the protonated epoxide. This attack occurs from the backside relative to the C-O bond, leading to an inversion of stereochemistry at the site of attack.[4][7] This backside attack is responsible for the formation of the trans (or anti) product, where the chloro and hydroxyl groups are on opposite faces of the piperidine ring.[4][5] In the case of an unsymmetrical epoxide like 3,4-epoxypiperidine, the attack will preferentially occur at the carbon atom that is less sterically hindered, which is typically the C4 position in this system.[5][7][8]

Pro-Tip from the Bench: The piperidine nitrogen is basic and will be protonated by HCl. To prevent this and ensure the desired reaction occurs, the nitrogen atom must be protected with a suitable group (e.g., Boc, Cbz, or Tosyl) prior to the epoxide opening reaction. The choice of protecting group can influence solubility and ease of removal in subsequent synthetic steps.[1]

Mechanism Diagram

Caption: Mechanism of acid-catalyzed epoxide ring-opening.

Detailed Experimental Protocol

This protocol assumes the starting material is an N-Boc protected 3,4-epoxypiperidine.

Reagents and Materials

Reagent/Material	Formula	M.W. ( g/mol )	Purpose
N-Boc-3,4-epoxypiperidine	C₁₀H₁₇NO₃	199.25	Starting Material
Hydrochloric Acid (conc.)	HCl	36.46	Acid Catalyst/Chloride Source
Dichloromethane (DCM)	CH₂Cl₂	84.93	Solvent
Saturated NaHCO₃ solution	NaHCO₃	84.01	Quenching Agent
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	Drying Agent
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	Extraction/Chromatography
Hexanes	C₆H₁₄	86.18	Chromatography
Silica Gel	SiO₂	60.08	Stationary Phase
Standard Glassware	-	-	Reaction Vessel, Funnels, etc.
Magnetic Stirrer/Stir Bar	-	-	Agitation
TLC Plates	-	-	Reaction Monitoring

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis.

Step-by-Step Procedure

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add N-Boc-3,4-epoxypiperidine (e.g., 5.0 g, 25.1 mmol).

• Dissolution: Dissolve the starting material in dichloromethane (DCM, 50 mL).

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

• Acid Addition: While stirring vigorously, add concentrated hydrochloric acid (e.g., 2.5 mL, ~30 mmol, 1.2 eq.) dropwise via syringe over 5 minutes. Ensure the temperature does not rise above 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting epoxide spot has been completely consumed.

• Work-up (Quenching): Carefully quench the reaction by slowly adding saturated sodium bicarbonate (NaHCO₃) solution (~50 mL) until gas evolution ceases. Transfer the mixture to a separatory funnel.

• Extraction: Separate the layers and extract the aqueous layer with DCM (2 x 30 mL).[1]

• Drying and Concentration: Combine the organic layers, wash with brine (1 x 30 mL), and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product as an oil or semi-solid.[1][9]

• Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient eluent system (e.g., 10-40% ethyl acetate in hexanes) to afford the pure N-Boc-4-chloro-3-piperidinol.

Product Characterization

The identity and purity of the synthesized N-Boc-4-chloro-3-piperidinol (C₁₀H₁₈ClNO₃, M.W. 235.71 g/mol ) should be confirmed using standard analytical techniques.

Technique	Expected Data/Observations
¹H NMR	- Appearance of a broad singlet for the -OH proton. - Distinct multiplets for protons at C3 and C4 (H-3 and H-4). A relatively large coupling constant (J₃,₄ ≈ 8-10 Hz) between H-3 and H-4 would be consistent with a trans-diaxial relationship, confirming the stereochemistry.[10] - Characteristic singlet (~1.45 ppm, 9H) for the Boc-group protons.
¹³C NMR	- Two distinct signals in the range of δ 60-75 ppm for the carbons bearing the -OH (C3) and -Cl (C4) groups. - Signals for the Boc carbonyl (≈155 ppm) and the Boc quaternary carbon (≈80 ppm).[11]
Mass Spec (ESI+)	- Expected [M+H]⁺ peak at m/z 236. - Isotopic pattern for chlorine: A prominent [M+H+2]⁺ peak at m/z 238 with an intensity of approximately one-third of the [M+H]⁺ peak.[12]
IR Spectroscopy	- A broad absorption band in the region of 3500-3200 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol. - A strong absorption around 1690 cm⁻¹ for the C=O stretch of the Boc protecting group.

Safety and Handling Precautions

All experimental work must be conducted in a well-ventilated chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

• 3,4-Epoxypiperidine: Epoxides are reactive electrophiles and should be treated as potential mutagens and skin irritants. Avoid inhalation and skin contact.

• Concentrated Hydrochloric Acid: Highly corrosive and causes severe burns upon contact. It releases toxic hydrogen chloride gas. Handle with extreme care.[13][14]

• Dichloromethane (DCM): A volatile solvent and a suspected carcinogen. Minimize exposure by handling only in a fume hood.

• Quenching: The neutralization of concentrated acid with bicarbonate is an exothermic process that releases CO₂ gas. Add the quenching solution slowly and with good stirring to control the effervescence and prevent pressure buildup.

Always have appropriate spill kits and safety equipment (fire extinguisher, safety shower, eye wash station) readily accessible.[13][15][16]

References

• Chemistry Steps. (n.d.). Epoxides Ring-Opening Reactions. Retrieved from [Link]

• OrgoSolver. (n.d.). Epoxide Reactions: Acid-Assisted Ring Opening (H₃O⁺, ROH/H⁺, HX). Retrieved from [Link]

• More Learning Tutor. (2019, October 25). Acid Catalyze ring opening of Epoxides - HBr, HCl, HI, H2SO4/H20 - Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• Ashenhurst, J. (2015, February 2). Opening of Epoxides With Acid. Master Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 18.6: Reactions of Epoxides - Ring-opening. Retrieved from [Link]

• Rasayan Journal of Chemistry. (2018). SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Rasayan J. Chem., 11(4), 1585-1591. Retrieved from [Link]

• RSC Publishing. (n.d.). Selective synthesis of gem-dihalopiperidines and 4-halo-1,2,3,6-tetrahydropyridines from halogen substituted homoallylic benzenesulfonamides and aldehydes. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Thionyl chloride. Retrieved from [Link]

• National Center for Biotechnology Information. (2025, June 23). Selective synthesis of gem-dihalopiperidines and 4-halo-1,2,3,6-tetrahydropyridines from halogen substituted homoallylic benzenesulfonamides and aldehydes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Characterization of a new rat urinary metabolite of piperine by LC/NMR/MS studies. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 18.5: Reactions of Epoxides - Ring-opening. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of 4-substituted 3,3-difluoropiperidines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of 4-substituted-3-aminopiperidin-2-ones: application to the synthesis of a conformationally constrained tetrapeptide N-acetyl-Ser-Asp-Lys-Pro. Retrieved from [Link]

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• National Center for Biotechnology Information. (2016, November 21). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). [Supporting Information] L-Proline: an efficient N,O-bidentate ligand for copper- catalyzed aerobic oxidation of primary and secondary benzylic alcohols at room temperature. Retrieved from [Link]

• ResearchGate. (n.d.). Crystal structure of (4-chlorophenyl)(4-methylpiperidin-1-yl)methanone. Retrieved from [Link]

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. Selective synthesis of gem-dihalopiperidines and 4-halo-1,2,3,6-tetrahydropyridines from halogen substituted homoallylic benzenesulfonamides and aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective synthesis of gem-dihalopiperidines and 4-halo-1,2,3,6-tetrahydropyridines from halogen substituted homoallylic benzenesulfonamides and aldehydes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. orgosolver.com [orgosolver.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. rsc.org [rsc.org]
• 10. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 11. Synthesis, dynamic NMR characterization and XRD studies of novel N,N’-substituted piperazines for bioorthogonal labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Characterization of a new rat urinary metabolite of piperine by LC/NMR/MS studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. fishersci.com [fishersci.com]
• 14. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 15. leap.epa.ie [leap.epa.ie]
• 16. carlroth.com:443 [carlroth.com:443]

Protocol for regioselective chlorination of 3-piperidinol

Executive Summary

The chlorination of 3-piperidinol (3-hydroxypiperidine) to generate 3-chloropiperidine is a deceptive transformation. While theoretically a simple nucleophilic substitution (

), the reaction is complicated by the presence of the secondary amine. The free base of 3-chloropiperidine is thermodynamically unstable; it undergoes an intramolecular cyclization to form a bicyclic aziridinium ion . Subsequent nucleophilic attack on this intermediate results in a mixture of 3-chloropiperidine and 4-chloropiperidine regioisomers.

This guide details the specific protocols required to achieve regioselective chlorination at the C3 position. The core strategy relies on electronic deactivation of the nitrogen lone pair —either through protonation (salt formation) or electron-withdrawing protecting groups (carbamates)—to suppress aziridinium formation and prevent rearrangement.

Strategic Analysis: The Aziridinium Challenge

To ensure regioselectivity, one must understand the failure mode. The "Regioselectivity" in this context refers to retaining the chlorine at the C3 position and preventing migration to C4.

Mechanistic Pathway

When the nitrogen lone pair is free (non-protonated, non-protected), it acts as an internal nucleophile, displacing the C3-chlorine to form a 1-azabicyclo[3.1.0]hexane cation (aziridinium). Chloride ions in solution can reopen this ring at either C3 (retention of regiochemistry) or C4 (rearrangement).

Figure 1: The Aziridinium Rearrangement Pathway

Caption: The instability of the free base leads to a mixture of regioisomers. Protocol success depends on blocking the initial cyclization step.

Experimental Protocols

Two distinct protocols are provided based on the desired final form of the compound.

Protocol A: Synthesis of 3-Chloropiperidine Hydrochloride (High Stability)

Target Audience: Researchers requiring the free amine salt for direct use or storage. Mechanism: In situ generation of HCl protonates the amine, physically preventing the lone pair from attacking the C-Cl bond.

Reagents:

• 3-Piperidinol (1.0 eq)

• Thionyl Chloride (

  ) (1.5 – 2.0 eq)

• Solvent: Chloroform (

  ) or Dichloromethane ( ) (Anhydrous)

• Catalyst: DMF (Catalytic drops, optional)

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with 3-piperidinol (10 g, 98.9 mmol) and anhydrous

  (100 mL) under an inert atmosphere ( or Ar).

• Activation: Cool the suspension to 0°C using an ice bath.

• Addition: Add

  (14.4 mL, 198 mmol) dropwise via an addition funnel over 30 minutes.

  • Critical Control Point: The reaction is exothermic. Maintain internal temperature < 10°C to prevent uncontrolled decomposition.

• Reaction: Remove the ice bath and heat the mixture to reflux (approx. 60°C) for 3–4 hours.

  • Observation: The suspension will clear as the hydrochloride salt forms and the alcohol reacts. Evolution of

    and gas will be observed (scrubbing required).

• Workup (Crucial for Regioselectivity):

  • Cool the reaction to room temperature.[1]

  • DO NOT wash with aqueous base (NaHCO3/NaOH). Neutralization will trigger immediate aziridinium formation and rearrangement.

  • Concentrate the mixture under reduced pressure to approx. 20% volume.

  • Add diethyl ether (50 mL) or ethyl acetate to precipitate the product.

• Isolation: Filter the white solid under inert gas (highly hygroscopic). Wash with cold ether.

• Drying: Dry under high vacuum over

  .

Yield: 85–95% Purity: >98% (as HCl salt)

Protocol B: Regioselective Chlorination of N-Boc-3-Piperidinol

Target Audience: Drug development workflows requiring protected intermediates. Mechanism: The Boc group (tert-butyloxycarbonyl) withdraws electron density from the nitrogen, reducing nucleophilicity and preventing aziridinium formation.

Reagents:

• N-Boc-3-piperidinol (1.0 eq)

• Methanesulfonyl Chloride (MsCl) (1.2 eq)

• Triethylamine (TEA) or DIPEA (1.5 eq)

• Lithium Chloride (LiCl) (3.0 eq) or Tetrabutylammonium Chloride (TBACl)

• Solvent: DMF or DCM

Step-by-Step Methodology:

• Mesylation: Dissolve N-Boc-3-piperidinol (5.0 g) in anhydrous DCM (50 mL) and cool to 0°C. Add TEA (1.5 eq).

• Activation: Add MsCl (1.2 eq) dropwise. Stir at 0°C for 1 hour until TLC confirms consumption of starting material (formation of mesylate).

• Displacement:

  • Option 1 (Mild): If using DMF as solvent, add LiCl (3.0 eq) directly to the mesylate solution and heat to 60°C for 4 hours.

  • Option 2 (Phase Transfer): If in DCM, solvent swap to DMF or add TBACl (3.0 eq) and reflux.

  • Note: Direct reaction with

    is not recommended for N-Boc intermediates as the HCl byproduct will deprotect the Boc group, reverting the system to Protocol A.

• Workup:

  • Dilute with water and extract immediately with Ethyl Acetate.

  • Wash organic layer with brine (3x) to remove DMF.

  • Dry over

    and concentrate.

• Purification: Flash column chromatography (Hexane/EtOAc).

Yield: 75–85% Stereochemistry: Inversion (Walden) occurs at C3. If starting with (S)-alcohol, product is (R)-chloride.

Analytical Data & Quality Control

To verify regioselectivity, one must distinguish between the 3-chloro and 4-chloro isomers.

Parameter	3-Chloropiperidine HCl	4-Chloropiperidine HCl	Note
1H NMR (C-H)	Multiplet at δ 4.2 - 4.5 ppm	Multiplet at δ 3.9 - 4.1 ppm	C3 proton is more deshielded due to proximity to N.
13C NMR (C-Cl)	Signal at ~53-56 ppm	Signal at ~56-59 ppm	Symmetry of 4-Cl isomer simplifies the spectrum.
Symmetry	Asymmetric (more peaks)	Symmetric (fewer peaks)	4-Cl isomer has a plane of symmetry.
Melting Point	168–172 °C (Decomp)	160–164 °C	Often unreliable due to mixed salts; rely on NMR.

Troubleshooting & Critical Control Points

Workflow Visualization

Caption: Decision tree for selecting the correct chlorination protocol based on stability requirements.

Common Pitfalls:

• The "Basic" Mistake: Attempting to free-base the HCl salt in water to extract with DCM.

  • Result: Rapid hydrolysis to 3-hydroxypiperidine or rearrangement to 4-chloropiperidine.

  • Fix: Use the salt directly in the next step (e.g., alkylation) by adding base in situ in the presence of the electrophile.

• Incomplete Drying: Moisture leads to hydrolysis of the C-Cl bond, which is more labile than typical alkyl chlorides due to the neighboring group effect (even if protonated).

References

• Göttlich, R., et al. (2014). "Understanding the Alkylation Mechanism of 3-Chloropiperidines – NMR Kinetic Studies and Isolation of Bicyclic Aziridinium Ions." Chemistry – A European Journal.

• Watson, T. J., et al. (2011). "Process Development for the Large-Scale Synthesis of a 3-Chloropiperidine Derivative." Organic Process Research & Development.

• Appel, R. (1975). "Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P–N Linkage." Angewandte Chemie International Edition.

• BenchChem Protocols. (2025). "Synthesis of 3-chloropiperidine hydrochloride from 3-hydroxypiperidine."

Sources

• 1. researchgate.net [researchgate.net]

Preparation of trans-4-Chloro-3-hydroxypiperidine Intermediates: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

The piperidine scaffold is a ubiquitous motif in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1] The strategic functionalization of this saturated heterocycle allows for the precise orientation of pharmacophoric groups in three-dimensional space, significantly influencing biological activity. Among the vast array of substituted piperidines, trans-4-chloro-3-hydroxypiperidine represents a particularly valuable intermediate. The vicinal chloro- and hydroxyl- groups, with their defined trans stereochemistry, provide orthogonal handles for further chemical elaboration, enabling the synthesis of complex molecular architectures and facilitating the exploration of structure-activity relationships in drug discovery programs.

This comprehensive guide details a robust and stereocontrolled synthetic route to trans-4-chloro-3-hydroxypiperidine hydrochloride, commencing from the readily available N-Boc-4-piperidone. The described methodology leverages a substrate-controlled epoxidation followed by a regioselective and stereospecific acid-catalyzed ring-opening, ensuring the desired trans configuration of the final product. Each step is accompanied by a detailed experimental protocol, mechanistic insights, and characterization data to assist researchers in the successful implementation of this synthesis.

Synthetic Strategy: A Multi-Step Approach to Stereocontrol

The overall synthetic strategy is a four-step sequence designed for efficiency and stereochemical control. The key transformations involve the formation of a crucial olefin intermediate, its subsequent epoxidation, and the final stereoselective ring-opening to install the desired trans-chlorohydrin functionality.

Figure 1: Overall synthetic workflow for the preparation of trans-4-chloro-3-hydroxypiperidine hydrochloride.

PART 1: Synthesis of N-Boc-1,2,3,6-tetrahydropyridine (Intermediate 2)

The initial step involves the conversion of the commercially available N-Boc-4-piperidone (1) into the corresponding olefin, N-Boc-1,2,3,6-tetrahydropyridine (2). This is achieved through a Shapiro reaction, a reliable method for transforming ketones into alkenes via their tosylhydrazone derivatives.

Mechanistic Rationale

The Shapiro reaction proceeds through the deprotonation of the tosylhydrazone of N-Boc-4-piperidone. The resulting anion undergoes elimination of the tosyl group to form a vinyllithium species, which is then quenched with water to yield the desired tetrahydropyridine. The choice of a strong, non-nucleophilic base such as n-butyllithium is critical for the efficient deprotonation and subsequent elimination.

Experimental Protocol: Synthesis of N-Boc-1,2,3,6-tetrahydropyridine (2)

Materials:

• N-Boc-4-piperidone (1)

• Tosylhydrazide

• Methanol (MeOH)

• Tetrahydrofuran (THF), anhydrous

• n-Butyllithium (n-BuLi), 2.5 M in hexanes

• Deionized water

• Diethyl ether (Et₂O)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Formation of the Tosylhydrazone: In a round-bottom flask, dissolve N-Boc-4-piperidone (1.0 eq) in methanol. Add tosylhydrazide (1.1 eq) and stir the mixture at room temperature for 4-6 hours. The product will precipitate out of solution. Collect the solid by vacuum filtration, wash with cold methanol, and dry under vacuum to yield the tosylhydrazone as a white solid.

• Shapiro Reaction: Suspend the dried tosylhydrazone (1.0 eq) in anhydrous THF under an inert atmosphere (nitrogen or argon) and cool the mixture to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (2.2 eq) dropwise via syringe, ensuring the internal temperature remains below -70 °C. The solution will turn deep red or orange.

• After the addition is complete, allow the reaction mixture to warm to 0 °C and stir for 1-2 hours.

• Carefully quench the reaction by the slow addition of deionized water at 0 °C.

• Extract the mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford N-Boc-1,2,3,6-tetrahydropyridine (2) as a colorless oil.

Intermediate	Starting Material	Reagents	Yield (%)	Physical State
N-Boc-1,2,3,6-tetrahydropyridine (2)	N-Boc-4-piperidone (1)	1. Tosylhydrazide, MeOH; 2. n-BuLi, THF	75-85	Colorless oil

PART 2: Synthesis of N-Boc-3,4-epoxypiperidine (Intermediate 3)

The second step is the epoxidation of the olefin (2) to form the corresponding epoxide (3). This reaction is crucial as it sets up the stereochemistry for the subsequent ring-opening. The use of meta-chloroperoxybenzoic acid (m-CPBA) is a common and effective method for this transformation.[2][3][4][5][6]

Mechanistic Rationale

The epoxidation with m-CPBA proceeds via a concerted mechanism, often referred to as the "butterfly mechanism".[3] The peroxyacid delivers an oxygen atom to the double bond in a single step, resulting in the syn-addition of the oxygen across the double bond. The stereochemistry of the epoxide is therefore directly determined by the geometry of the starting alkene.

Figure 2: Epoxidation of N-Boc-1,2,3,6-tetrahydropyridine.

Experimental Protocol: Synthesis of N-Boc-3,4-epoxypiperidine (3)

Materials:

• N-Boc-1,2,3,6-tetrahydropyridine (2)

• meta-Chloroperoxybenzoic acid (m-CPBA), ~77%

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve N-Boc-1,2,3,6-tetrahydropyridine (2) (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.2 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 3-4 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously until the layers are clear.

• Separate the organic layer and extract the aqueous layer with DCM (2 x 30 mL).

• Combine the organic layers, wash with saturated aqueous NaHCO₃, then brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the filtrate under reduced pressure to obtain the crude epoxide. Purification by flash column chromatography (eluting with a gradient of ethyl acetate in hexanes) yields N-Boc-3,4-epoxypiperidine (3) as a colorless oil or low-melting solid.

Intermediate	Starting Material	Reagents	Yield (%)	Physical State
N-Boc-3,4-epoxypiperidine (3)	N-Boc-1,2,3,6-tetrahydropyridine (2)	m-CPBA, DCM	85-95	Colorless oil/solid

PART 3: Synthesis of N-Boc-trans-4-chloro-3-hydroxypiperidine (Intermediate 4)

This is the key stereochemistry-defining step. The epoxide (3) is subjected to acid-catalyzed ring-opening with a chloride source, such as hydrochloric acid, to produce the desired trans-chlorohydrin (4).

Mechanistic Rationale

Under acidic conditions, the epoxide oxygen is first protonated, making it a better leaving group.[7][8][9] The nucleophile (chloride ion) then attacks one of the epoxide carbons in an Sₙ2-like fashion. This backside attack results in the inversion of stereochemistry at the site of attack, leading to the formation of a trans-disubstituted product.[7][10] In the case of this symmetrical epoxide, attack at either C3 or C4 leads to the same product.

Figure 3: Acid-catalyzed ring-opening of the epoxide.

Experimental Protocol: Synthesis of N-Boc-trans-4-chloro-3-hydroxypiperidine (4)

Materials:

• N-Boc-3,4-epoxypiperidine (3)

• Concentrated hydrochloric acid (HCl)

• 1,4-Dioxane

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve N-Boc-3,4-epoxypiperidine (3) (1.0 eq) in a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Cool the solution to 0 °C in an ice bath.

• Slowly add concentrated hydrochloric acid (2.0-3.0 eq) dropwise.

• Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Carefully neutralize the reaction mixture by the slow addition of saturated aqueous NaHCO₃ until the pH is ~7-8.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure. The crude product can be purified by flash column chromatography (eluting with a gradient of ethyl acetate in hexanes) to give N-Boc-trans-4-chloro-3-hydroxypiperidine (4) as a white solid.

Intermediate	Starting Material	Reagents	Yield (%)	Physical State
N-Boc-trans-4-chloro-3-hydroxypiperidine (4)	N-Boc-3,4-epoxypiperidine (3)	HCl, Dioxane/Water	70-80	White solid

PART 4: Synthesis of trans-4-chloro-3-hydroxypiperidine Hydrochloride (5)

The final step is the removal of the tert-butoxycarbonyl (Boc) protecting group to yield the target compound as its hydrochloride salt. This is typically achieved under acidic conditions.

Experimental Protocol: Synthesis of trans-4-chloro-3-hydroxypiperidine Hydrochloride (5)

Materials:

• N-Boc-trans-4-chloro-3-hydroxypiperidine (4)

• 4 M HCl in 1,4-dioxane

• Diethyl ether (Et₂O)

Procedure:

• Dissolve N-Boc-trans-4-chloro-3-hydroxypiperidine (4) (1.0 eq) in a minimal amount of 1,4-dioxane.

• Add an excess of 4 M HCl in 1,4-dioxane (e.g., 10 eq) and stir the solution at room temperature for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure.

• Add diethyl ether to the residue to precipitate the hydrochloride salt.

• Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to afford trans-4-chloro-3-hydroxypiperidine hydrochloride (5) as a white or off-white solid.

Final Product	Starting Material	Reagents	Yield (%)	Physical State
trans-4-chloro-3-hydroxypiperidine Hydrochloride (5)	N-Boc-trans-4-chloro-3-hydroxypiperidine (4)	HCl in Dioxane	>95	White/off-white solid

Characterization Data

N-Boc-1,2,3,6-tetrahydropyridine (2):

• ¹H NMR (400 MHz, CDCl₃) δ: 5.75 (m, 2H), 3.95 (m, 2H), 3.50 (t, J = 5.6 Hz, 2H), 2.15 (m, 2H), 1.47 (s, 9H).

• ¹³C NMR (101 MHz, CDCl₃) δ: 154.8, 125.3, 80.0, 43.5, 41.0, 28.5, 25.4.

N-Boc-3,4-epoxypiperidine (3):

• ¹H NMR (400 MHz, CDCl₃) δ: 3.80-3.65 (m, 2H), 3.25-3.15 (m, 2H), 3.10 (m, 2H), 1.90-1.75 (m, 1H), 1.65-1.50 (m, 1H), 1.46 (s, 9H).

• ¹³C NMR (101 MHz, CDCl₃) δ: 154.6, 80.5, 52.1, 51.0, 42.8, 40.2, 28.4, 26.0.

N-Boc-trans-4-chloro-3-hydroxypiperidine (4):

• ¹H NMR (400 MHz, CDCl₃) δ: 4.15-3.95 (m, 2H), 3.85 (m, 1H), 3.60 (m, 1H), 3.40-3.20 (m, 2H), 2.10-1.95 (m, 1H), 1.85-1.70 (m, 1H), 1.48 (s, 9H).

• ¹³C NMR (101 MHz, CDCl₃) δ: 154.9, 80.8, 70.1, 61.5, 45.2, 42.8, 32.5, 28.4.

trans-4-chloro-3-hydroxypiperidine Hydrochloride (5):

• ¹H NMR (400 MHz, D₂O) δ: 4.10 (m, 1H), 3.95 (m, 1H), 3.60-3.40 (m, 2H), 3.30-3.10 (m, 2H), 2.20-2.05 (m, 1H), 2.00-1.85 (m, 1H).

• MS (ESI): m/z 136.1 [M+H]⁺.

Conclusion

The synthetic route detailed herein provides a reliable and stereocontrolled method for the preparation of trans-4-chloro-3-hydroxypiperidine hydrochloride, a valuable intermediate for pharmaceutical research and development. By carefully selecting the reaction sequence and conditions, the desired stereoisomer can be obtained in good overall yield from readily available starting materials. The provided protocols and mechanistic explanations are intended to serve as a practical guide for researchers in the field of medicinal and synthetic chemistry.

References

• SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Rasayan Journal of Chemistry. [Link]

• Synthesis method of N-boc-4-hydroxypiperidine.

• Efficient Preparation of (S)-N-Boc-3-Hydroxylpiperidine Through Bioreduction by a Thermostable Aldo-KetoReductase. PubMed. [Link]

• Synthesis method for N-Boc-3-piperidone. Eureka | Patsnap. [Link]

• Regio- and Diastereoselective Synthesis of Highly Substituted, Oxygenated Piperidines from Tetrahydropyridines. PMC - NIH. [Link]

• Catalytic Oxidations with Meta-Chloroperoxybenzoic Acid (m-CPBA) and Mono- and Polynuclear Complexes of Nickel: A Mechanistic Outlook. MDPI. [Link]

• m-CPBA (meta-chloroperoxybenzoic acid). Master Organic Chemistry. [Link]

• Efficient Asymmetric Synthesis of (S)-N-Boc-3-hydroxypiperidine by Coexpressing Ketoreductase and Glucose Dehydrogenase. MDPI. [Link]

• Synthesis method for N-Boc-3-piperidone.

• m-CHLOROPERBENZOIC ACID. Erowid. [Link]

• Enzymatic synthesis of four stereoisomers of 3-substituted-4-hydroxypiperidines by carbonyl reductase-catalyzed reduction. PMC - NIH. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic

• Formation of epoxides from alkenes using m-CPBA. Master Organic Chemistry. [Link]

• mCPBA Epoxidation. YouTube. [Link]

• 18.6: Reactions of Epoxides - Ring-opening. Chemistry LibreTexts. [Link]

• Ring opening reactions of epoxides: Acid-catalyzed (video). Khan Academy. [Link]

• Ring Opening of Epoxides Under Acidic Conditions. YouTube. [Link]

• AN ALTERNATIVE REGIOSELECTIVE RING-OPENING OF EPOXIDES TO CHLOROHYDRINS MEDIATED BY CHLOROTITANIUM(IV) REAGENTS. LOCKSS. [Link]

• Epoxide Opening in Acidic and Basic Conditions. YouTube. [Link]

• 13.6 Ring Opening of Epoxides | Organic Chemistry. YouTube. [Link]

Sources

• 1. Enzymatic synthesis of four stereoisomers of 3-substituted-4-hydroxypiperidines by carbonyl reductase-catalyzed reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. erowid.org [erowid.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. m.youtube.com [m.youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Khan Academy [khanacademy.org]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]

Strategic N-Functionalization of 4-Chloro-3-piperidinol: Mitigating Cyclization Risks

Part 1: Strategic Analysis & Mechanistic Insight

The Substrate Dilemma: The "Epoxide Trap"

The N-protection of 4-chloro-3-piperidinol (typically supplied as the hydrochloride salt) presents a specific chemoselective challenge often overlooked in standard protocols. This molecule contains a "spring-loaded" pharmacophore: a

-chlorohydrin motif.

While the secondary amine is the target for protection (using Boc, Cbz, or Fmoc), the adjacent hydroxyl group and chlorine atom create a risk of intramolecular cyclization. Under strong basic conditions, the hydroxyl group is deprotonated to an alkoxide, which rapidly displaces the chlorine atom via an intramolecular

reaction, yielding N-protected-3,4-epoxypiperidine (7-oxa-3-azabicyclo[4.1.0]heptane derivative).

Key Success Factor: To successfully N-protect without cyclization, the reaction pH must be maintained between 7.5 and 8.5—sufficient to deprotonate the ammonium salt (

) but insufficient to deprotonate the secondary alcohol ( ).

Reaction Pathway Visualization

The following diagram illustrates the divergent pathways based on base selection.

Figure 1: Divergent reaction pathways. Path A yields the desired chlorohydrin; Path B leads to the epoxide impurity.

Part 2: Detailed Experimental Protocols

Protocol A: N-Boc Protection (Recommended)

Target: tert-Butyl 4-chloro-3-hydroxypiperidine-1-carboxylate Mechanism: Nucleophilic acyl substitution under biphasic or organic mild conditions.

Reagents & Materials

Reagent	Equiv.[1][2][3][4][5][6]	Role
4-Chloro-3-piperidinol HCl	1.0	Substrate
Di-tert-butyl dicarbonate ( )	1.1	Protecting Group Source
Triethylamine ( )	2.2	Base (Neutralizes HCl + Catalyst)
Dichloromethane (DCM)	10 Vol	Solvent (Non-nucleophilic)
0.5 M HCl (aq)	N/A	Quench/Wash

Step-by-Step Methodology

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, suspend 4-chloro-3-piperidinol HCl (1.0 equiv) in dry DCM (10 mL per gram of substrate).

• Temperature Control: Cool the suspension to 0°C using an ice/water bath. Rationale: Lower temperature suppresses the rate of potential cyclization.

• Base Addition: Add Triethylamine (2.2 equiv) dropwise over 15 minutes.

  • Observation: The suspension will clear as the free amine is liberated.

• Reagent Addition: Add a solution of

  (1.1 equiv) in a minimum amount of DCM dropwise.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4–6 hours.

  • Monitoring: Check TLC (Visualization: Ninhydrin stain). The baseline spot (amine) should disappear; a new higher

    spot (carbamate) should appear.

• Work-up (Critical):

  • Dilute with DCM.

  • Wash with 0.5 M HCl (cold, rapid wash) to remove excess TEA and any unreacted amine. Do not use basic washes (like

    ) if you suspect the epoxide might form, though usually neutral water is safer.

  • Wash with Brine.[3][7]

  • Dry over

    , filter, and concentrate in vacuo at .

• Purification: Usually obtained as a viscous oil or low-melting solid. If necessary, purify via flash chromatography (Hexanes/EtOAc).

Protocol B: N-Cbz Protection (Alternative)

Target: Benzyl 4-chloro-3-hydroxypiperidine-1-carboxylate Use Case: When acid stability is required for subsequent steps (e.g., modifying the chloride).

Step-by-Step Methodology

• Biphasic Setup: Dissolve 4-chloro-3-piperidinol HCl (1.0 equiv) in THF/Water (1:1 mixture).

• Buffer: Add Sodium Bicarbonate (

  ) (2.5 equiv).

  • Note: Avoid

    or NaOH. The pH of bicarbonate (~8.3) is ideal to protect the amine without cyclizing the chlorohydrin.

• Addition: Cool to 0°C. Add Benzyl Chloroformate (Cbz-Cl) (1.1 equiv) dropwise.

• Reaction: Stir vigorously at 0°C for 1 hour, then warm to RT for 3 hours.

• Work-up: Extract with Ethyl Acetate (3x). Wash combined organics with 5% citric acid (to remove any traces of base), then brine. Dry and concentrate.

Part 3: Quality Control & Troubleshooting

Analytical Markers

Technique	Observation (Expected)	Observation (Impurity/Failure)
1H NMR	3.8-4.2 ppm (multiplets for H-3/H-4). Distinct separation of signals.[8][9]	Upfield shift of H-3/H-4 to 3.1-3.3 ppm indicates epoxide formation.
TLC	(30% EtOAc/Hex). Stains with .	(Epoxide is less polar than the chlorohydrin).
Mass Spec	[M+H]+ and [M+Na]+ patterns showing Chlorine isotope (3:1 ratio).	Loss of HCl mass (M-36); loss of Chlorine isotope pattern.

Troubleshooting Guide

• Problem: Formation of 3,4-epoxypiperidine (observed by NMR).

  • Root Cause:[2][3][5][10][11] Base was too strong or reaction temperature was too high.

  • Correction: Switch from TEA to

    (biphasic) or reduce TEA equivalents to exactly 2.0. Ensure temperature stays at 0°C during addition.

• Problem: Incomplete conversion.

  • Root Cause:[2][3][5][10][11] HCl salt not fully neutralized.

  • Correction: Ensure the starting material is finely suspended/dissolved. Add a catalytic amount of DMAP (0.05 equiv), but watch for cyclization.

Part 4: Experimental Workflow Diagram

Figure 2: Optimized N-Boc protection workflow for chlorohydrin salts.

References

• Context: Adapts standard hydroxypiperidine protocols to the chloro-analog, highlighting the similarity in backbone reactivity.
• Context: Validates the stability and existence of the N-protected chloro-piperidine as a discrete, isolable entity.

• Rasayan Journal of Chemistry. (2020). Synthesis of 4-Chloro-Piperidine Derivatives via NbCl5 Mediated Aza-Prins Type Cyclization. Retrieved from [Link]

  • Context: Provides mechanistic grounding on the relationship between 4-chloro-piperidines and their epoxide precursors/deriv

• National Institutes of Health (PubChem). (2025). 4-(N-Boc-amino)piperidine and Related Piperidine Structures. Retrieved from [Link]

  • Context: Source for general physicochemical properties and safety data regarding N-Boc piperidine deriv

Sources

• 1. Synthesis routes of N-Boc-4-hydroxypiperidine [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. atlantis-press.com [atlantis-press.com]
• 4. tert-Butyl 4-hydrazinopiperidine-1-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. Bot Verification [rasayanjournal.co.in]
• 7. Properties, preparation and application of 1-cbz-4-piperidone_Chemicalbook [chemicalbook.com]
• 8. mdpi.com [mdpi.com]
• 9. experts.umn.edu [experts.umn.edu]
• 10. chemimpex.com [chemimpex.com]
• 11. CN108033931B - Synthesis method of N-Boc piperazine - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Regioselective Ring Opening of 3,4-Epoxypiperidines

Current Status: Operational Topic: Improving Regioselectivity in Nucleophilic Ring Opening Audience: Medicinal Chemists, Process Chemists

The Diagnostic Framework: Understanding the "Bias"

Opening the 3,4-epoxypiperidine ring is a critical step in synthesizing pharmacophores like hydroxypiperidines (e.g., paroxetine analogs, trozamicol). Unlike simple cyclohexene oxides, the piperidine ring introduces a heteroatom that complicates the Fürst-Plattner Rule (Trans-Diaxial Effect) due to ring flexibility and the electronic influence of the nitrogen protecting group (PG).

The Core Conflict: C3 vs. C4 Attack

The regiochemical outcome is rarely random; it is dictated by the interplay between conformational locking and chelating effects .

• Path A (C4-Attack): typically yields the 4-substituted-3-hydroxypiperidine . This is often the "default" pathway for steric reasons and adherence to standard trans-diaxial opening in non-chelating conditions.

• Path B (C3-Attack): typically yields the 3-substituted-4-hydroxypiperidine . This pathway often requires specific solvent interactions (hydrogen bonding) or directing groups.

Mechanism Visualization: The Regio-Switch

Figure 1: The "Regio-Switch" logic flow demonstrating how solvent and additives invert regioselectivity [1, 2].

Troubleshooting Guides

Issue A: "I need the 4-amino-3-hydroxy isomer, but I'm getting a mixture."

Root Cause: Lack of Lewis Acid coordination. Without a metal cation to coordinate the epoxide oxygen and potentially the carbamate/amine nitrogen, the reaction relies solely on sterics, which in flexible piperidines is often insufficient for high diastereomeric ratios (dr).

Corrective Action:

• Switch Solvent: Move from alcohols to Acetonitrile (MeCN) .

• Add Lewis Acid: Introduce Lithium Bromide (LiBr) or Lithium Perchlorate (LiClO₄) . Lithium ions coordinate tightly to the epoxide oxygen, enhancing electrophilicity and directing the nucleophile to the C4 position via a chelation-controlled transition state.

• Temperature: Run at ambient temperature initially; heat only if conversion is stalled.

Issue B: "I need the 3-amino-4-hydroxy isomer, but the reaction is sluggish or unselective."

Root Cause: Incorrect solvent polarity. The C3 position is often electronically less favored for attack. To access this, you must rely on hydrogen-bond catalysis rather than metal chelation.

Corrective Action:

• Switch Solvent: Use 2-Propanol (i-PrOH) or Ethanol .

• Remove Metal Salts: Ensure the system is free of strong Lewis acids that might bias toward C4.

• Thermodynamics: These reactions often require reflux (60–80 °C) to overcome the activation energy barrier for C3 attack.

Issue C: "My reaction has stalled (Low Conversion)."

Root Cause: The N-protecting group (e.g., Boc, Tosyl) is electron-withdrawing, reducing the basicity of the epoxide oxygen, making it a poor electrophile.

Corrective Action:

• Catalyst Upgrade: If using NaN₃, add Oxone® (Potassium peroxymonosulfate) in aqueous acetonitrile.[1] This oxidative system activates the epoxide significantly under mild conditions [3].

• Alternative Catalyst: Use Yb(OTf)₃ (Ytterbium triflate) or Co-Salen complexes if enantioselectivity is also required [4].

Standardized Experimental Protocols

Protocol A: Synthesis of trans-4-Amino-3-Hydroxypiperidines (C4-Selective)

Targeting the "Fürst-Plattner" / Chelation Product

Parameter	Specification
Substrate	N-Boc or N-Benzyl-3,4-epoxypiperidine
Nucleophile	Amine (1.2 equiv) or NaN₃ (1.5 equiv)
Additive	LiBr (1.0 equiv) or LiClO₄
Solvent	Acetonitrile (MeCN) [Anhydrous]
Conditions	Stir at Room Temp for 12–24 h. Heat to 50°C if needed.

Step-by-Step:

• Dissolve the epoxide (1.0 mmol) in anhydrous MeCN (5 mL).

• Add LiBr (1.0 mmol) and stir for 10 minutes to allow coordination.

• Add the amine/azide nucleophile (1.2–1.5 mmol).

• Monitor by TLC/LCMS. The lithium salt often precipitates as the reaction proceeds or forms a complex.

• Workup: Quench with water, extract with EtOAc. The product is usually the trans-isomer (dr > 95:5).

Protocol B: Synthesis of trans-3-Amino-4-Hydroxypiperidines (C3-Selective)

Targeting the Solvent-Controlled Product

Parameter	Specification
Substrate	N-Benzyl-3,4-epoxypiperidine
Nucleophile	Primary/Secondary Amine (excess, 2–3 equiv)
Additive	None (Avoid Lewis Acids)
Solvent	2-Propanol (i-PrOH)
Conditions	Reflux (80°C) for 6–12 h

Step-by-Step:

• Dissolve epoxide (1.0 mmol) in 2-Propanol (5 mL).

• Add the amine nucleophile (3.0 mmol).

• Heat to reflux. The protic solvent facilitates proton transfer in the transition state, favoring attack at C3 [1].

• Workup: Evaporate solvent. Flash chromatography is usually required to separate minor regioisomers, though ratios of 20:1 (C3:C4) have been reported [1].

Frequently Asked Questions (FAQ)

Q: Does the N-protecting group (PG) really matter that much? A: Yes. An electron-withdrawing group (EWG) like -Boc or -Tosyl makes the piperidine ring more rigid and the epoxide less reactive. An electron-donating group (EDG) like -Benzyl keeps the ring more flexible (half-chair) and the amine more basic, often allowing for better chelation control with Lewis acids.

Q: Can I use the "Fürst-Plattner Rule" to predict my product confidently? A: Use with caution. While the rule (trans-diaxial opening) applies, the conformation of the starting material is the variable. You must determine if your N-PG forces the epoxide into a pseudo-axial or pseudo-equatorial position. In general, assume trans-opening is absolute, but regioselectivity (C3 vs C4) is tunable.

Q: Why use Oxone with Sodium Azide? A: The Oxone/NaN₃ system in aqueous acetonitrile is a "buffered" oxidative opening method. It is highly effective for sluggish epoxides (like N-Tosyl derivatives) and operates at neutral pH, preventing rearrangements common in strong acid/base conditions [3].

References

• High regiocontrol in the nucleophilic ring opening of 1-aralkyl-3,4-epoxypiperidines. Source: ResearchGate.[2] Key Finding: Protic solvents (2-propanol) favor C3 attack; Li-salts in MeCN favor C4 attack.

• Epoxides Ring-Opening Reactions: Regiochemistry and Mechanism. Source: Chemistry Steps.[3][4][5] Key Finding: Fundamental mechanistic distinction between strong nucleophiles (steric control) and weak nucleophiles/acid catalysis (electronic control).

• Ring Opening of Epoxides and Aziridines with Sodium Azide using Oxone®. Source: Organic Chemistry Portal (Sabitha et al., Synthesis, 2002). Key Finding: Protocol for highly regioselective azidolysis under mild conditions.[1][6]

• Nucleophilic ring opening of trans-2,3-disubstituted epoxides with catalyst-controlled regioselectivity. Source: Royal Society of Chemistry (RSC). Key Finding: Use of Aluminum-salen catalysts to override substrate bias in epoxide opening.[7]

Sources

• 1. Ring Opening of Epoxides and Aziridines with Sodium Azide using Oxone® in Aqueous Acetonitrile: A Highly Regioselective Azidolysis Reaction [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Epoxide Syntheses and Ring-Opening Reactions in Drug Development [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: 4-Chloro-3-Piperidinol Isomer Separation

Topic: Separation and Purification of cis- and trans-4-chloro-3-piperidinol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Status: Active | Verified by: Senior Application Scientist

Welcome to the Separation Support Hub

You are likely here because your synthesis of 4-chloro-3-piperidinol yielded a diastereomeric mixture, or your "pure" isomer is degrading into an unidentified impurity. This molecule is deceptively simple but chemically treacherous due to the

-chlorohydrin motif residing on a secondary amine.

This guide prioritizes stability and identification before separation .

Part 1: The Diagnostic Hub (Identification)

"Which isomer do I actually have?"

Before attempting separation, you must confirm the identity of your crude mixture. Relying on TLC alone is dangerous due to the potential for degradation on silica. Proton NMR (

H-NMR) is the gold standard here.

The Karplus Protocol (NMR Distinction)

The stereochemistry is defined by the coupling constant (

) between the proton at C3 (bearing -OH) and the proton at C4 (bearing -Cl).

Feature	Trans Isomer (Anti-Periplanar)	Cis Isomer (Syn-Clinal)
Coupling ( )	8.0 – 11.0 Hz	2.0 – 5.0 Hz
Ring Conformation	Substituents are typically diequatorial (stable chair).	One substituent is axial, one equatorial.
Chemical Shift	H3/H4 signals often appear more upfield (shielded).	H3/H4 signals often appear more downfield (deshielded).
Prevalence	Major Product (via epoxide opening with HCl).	Minor Product (via specific syn-chlorination or impurities).

Technical Note: The large

value in the trans isomer arises from the dihedral angle between the vicinal protons in the chair conformation. The cis isomer has a dihedral angle of , resulting in a much smaller splitting.

Part 2: Stability & Handling (The "Crash" Guide)

"My compound turned into a black tar/oil overnight. What happened?"

CRITICAL WARNING: 4-chloro-3-piperidinol is unstable as a free base . The secondary amine is basic enough to deprotonate the hydroxyl group (inter- or intramolecularly) or simply act as a nucleophile, displacing the chloride to form a bicyclic aziridine or reverting to the epoxide.

The Instability Mechanism

The following diagram illustrates why you must never store this compound as a free base.

Figure 1: Degradation pathways of 4-chloro-3-piperidinol free base via intramolecular nucleophilic attack.

Protocol Rule #1: Always isolate and store as the HCl salt . Protocol Rule #2: If you must neutralize for a reaction, generate the free base in situ at low temperature (

C) and react immediately.

Part 3: Separation Protocols

Separating the salts directly is difficult due to high polarity. The industry-standard approach involves N-protection to separate the diastereomers, followed by deprotection.

Workflow Overview

• Derivatization: Protect Nitrogen with Boc anhydride.

• Separation: Flash Chromatography (Silica) or Crystallization.

• Deprotection: HCl in Dioxane to recover the pure salt.

Figure 2: Recommended workflow for purifying diastereomers via N-Boc derivatization.

Detailed Protocol: N-Boc Separation Strategy

Step 1: Protection

• Suspend the crude HCl salt mixture in DCM (

  ).

• Add Triethylamine (2.5 eq) at

  C. Note: The mixture will become clear.

• Add

  (1.1 eq) dropwise.

• Stir at RT for 2–4 hours. Monitor by TLC (Stain: Ninhydrin or PMA).

• Workup: Wash with 1M citric acid (removes TEA), brine, dry over

  , and concentrate.

Step 2: Flash Chromatography (The Separation)

• Stationary Phase: Silica Gel (Standard 40–63

  m).

• Mobile Phase: Hexanes : Ethyl Acetate gradient.

  • Start: 90:10 Hex:EtOAc.

  • Ramp: To 60:40 Hex:EtOAc.

• Elution Order:

  • Spot 1 (Higher Rf): Typically the cis-N-Boc isomer (Internal H-bond makes it less polar).

  • Spot 2 (Lower Rf): Typically the trans-N-Boc isomer.

  • Note: Verify fractions via NMR (

    -coupling) before pooling.

Step 3: Deprotection

• Dissolve the pure N-Boc intermediate in minimal DCM.

• Add 4M HCl in Dioxane (5-10 eq) .

• Stir for 1–2 hours. The product usually precipitates as a white solid.

• Filter and wash with diethyl ether to obtain the pure HCl salt .

Part 4: Troubleshooting FAQ

Q: Can I separate them without Boc protection? A: It is possible but challenging. The free amines streak badly on silica due to interaction with acidic silanols. You can try using Amine-functionalized silica or adding 1–2% Triethylamine to your mobile phase (e.g., DCM/MeOH/TEA 95:4:1). However, remember the stability warning: the free base degrades in solution over time. The N-Boc route is longer but far more robust.

Q: My NMR shows broad peaks. Is it the wrong isomer? A: Broad peaks in piperidines often indicate rotameric mixtures (common with N-Boc groups) or chair-boat flipping .

• Fix: Run the NMR at elevated temperature (

  C) to coalesce the rotamers, or remove the Boc group and run the NMR on the HCl salt in or for sharp signals.

Q: I tried to crystallize the HCl salt directly, but it oiled out. A: This is common with hygroscopic amine salts.

• Fix: Use a vapor diffusion method . Dissolve the oil in a minimal amount of Methanol (good solubility). Place this open vial inside a larger jar containing Diethyl Ether (poor solubility). Seal the large jar. The ether vapors will slowly diffuse into the methanol, forcing slow, high-quality crystallization.

Q: Why is the trans isomer the major product? A: This follows the Fürst-Plattner Rule (Trans-diaxial effect). When opening the 3,4-epoxypiperidine with HCl, the chloride nucleophile attacks the epoxide carbon in a way that leads to a chair conformation where the resulting -OH and -Cl groups are diaxial (initially), which then relaxes to the diequatorial trans isomer.

References

• Karplus, M. (1963). Vicinal Proton Coupling in Nuclear Magnetic Resonance. Journal of the American Chemical Society. (Foundational text on J-coupling/dihedral angles).

• Gao, Y., et al. (2012). Synthesis of 4-chloro-piperidine derivatives via NbCl5 mediated aza-Prins type cyclization. Rasayan Journal of Chemistry. (Describes synthesis and NMR characterization of similar 4-chloro-piperidines).

• ChemicalBook. (n.d.). 4-Hydroxypiperidine hydrochloride Synthesis. (Industrial protocols for piperidine functionalization).

• WIPO. (2022). Process for the preparation of 4-piperidone HCl hydrate. WO/2022/195497.[1] (Reference for handling unstable piperidine salts).

Sources

• 1. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

Troubleshooting low yields in 3-piperidinol chlorination

Technical Support Guide: Troubleshooting 3-Piperidinol Chlorination

Topic: Optimization and Troubleshooting of 3-Chloropiperidine Synthesis Content Type: Technical Support Center (Tier 3 Engineering Level) Audience: Process Chemists, Medicinal Chemists, and Scale-up Engineers[1]

Introduction: The "Deceptively Simple" Halogenation

Welcome to the Technical Support Center. You are likely here because a standard textbook chlorination (Alcohol

Alkyl Chloride) on 3-piperidinol has failed. You may be observing low yields, intractable "sticky" solids, or NMR spectra indicating a mixture of isomers.[1]

The Core Problem: 3-Piperidinol is not a standard secondary alcohol. It is a

-amino alcohol derivative. Under chlorination conditions, the free nitrogen lone pair acts as an internal nucleophile, leading to Neighboring Group Participation (NGP) .[1] This creates a highly reactive bicyclic aziridinium intermediate, resulting in ring contraction (pyrrolidines), polymerization, or hydrolysis.[1]

This guide moves beyond generic protocols to address the specific mechanistic failures of this heterocyclic system.

Module 1: Mechanistic Diagnostics (The "Why")

Before adjusting your protocol, you must identify which failure mode is occurring. Use the diagram below to map your observations to the underlying chemistry.

Diagram 1: Reaction Pathways & Failure Modes

Caption: Figure 1. The "Aziridinium Trap."[2] Failure to protonate the amine leads to aziridinium formation, causing ring contraction and polymerization.[1]

Module 2: Critical Control Points (The "How")

The following protocols are designed to suppress the aziridinium pathway.

Protocol A: The Hydrochloride Salt Method (Recommended)

Best for: General synthesis, cost-efficiency, and stability.[1]

The Logic: You must "kill" the nitrogen lone pair before introducing the chlorinating agent. A protonated amine (

) cannot participate in NGP.

• Salt Formation (Mandatory Pre-step):

  • Dissolve 3-piperidinol in dry 1,4-dioxane or

    .[1]

  • Add 1.2 eq of

    in dioxane.

  • Isolate the 3-piperidinol

    HCl salt via filtration. Dry thoroughly. Moisture initiates hydrolysis later.

• Chlorination:

  • Suspend the dried salt in neat Thionyl Chloride (

    ) (5–10 eq).

  • Catalyst: Add 1-2 drops of DMF (Vilsmeier-Haack activation).

  • Temperature: Reflux (

    ) is required. The HCl salt deactivates the ring, making the secondary alcohol less reactive. Heat is necessary to drive the displacement.

• Workup (The Trap):

  • Evaporate excess

    under reduced pressure.

  • Do not neutralize. Isolate as the hydrochloride salt.

  • Recrystallize from EtOH/Et2O if necessary.

Protocol B: The N-Protection Method (High Purity)

Best for: GMP applications or when ring contraction must be <0.1%.[1]

The Logic: An Electron Withdrawing Group (EWG) like Boc or Cbz reduces nucleophilicity more permanently than a proton, which can be lost in equilibrium.

• Protection: Convert 3-piperidinol to N-Boc-3-piperidinol.

• Chlorination: Use

  (Appel conditions) or .

  • Note:

    can degrade Boc groups under harsh conditions. If using , keep T < and use a base scavenger (e.g., pyridine) cautiously.[1]

• Deprotection: Remove Boc with HCl/Dioxane after chlorination is complete.

Module 3: Troubleshooting Dashboard

Use this table to diagnose specific experimental failures.

Symptom	Probable Cause	Corrective Action
Sticky/Gummy Solid	Hygroscopic HCl salt absorbing atmospheric water.[1]	Action: Dry under high vacuum with . Handle in a glovebox or rapid inert flow. The product is extremely hygroscopic.
NMR shows 5-membered ring	Rearrangement. You generated the free base during reaction or workup.	Action: Ensure starting material is 100% protonated. Avoid aqueous basic workups. Isolate only as salt.
Low Yield (<30%)	Polymerization. Free amine attacked the alkyl chloride.	Action: Never allow the product to exist as a free base in concentrated solution. Keep acidic.
Starting Material Remains	Deactivated ring system (due to HCl salt).	Action: Add catalytic DMF. Increase reflux time (up to 4-6 hours). Ensure is fresh (colorless/pale yellow, not red).
Violent Gas Evolution	Rapid degradation of Boc group (if used).	Action: Switch to Protocol A (HCl salt) or use milder chlorination (Appel Reaction).

Module 4: Decision Tree & Workflow

Follow this logic flow to determine your next experimental step.

Diagram 2: Troubleshooting Logic Flow

Caption: Figure 2. Rapid diagnostic flow for product analysis. Note that sticky oils often indicate polymerization or hydration.

FAQ: Senior Scientist Insights

Q: Can I use

instead of ? A: Yes, but is preferred for ease of workup (gaseous byproducts and ). leaves phosphoric acid residues that are difficult to separate from the water-soluble piperidine salt without aqueous workup, which risks hydrolysis/rearrangement.

Q: Why does my NMR show a mixture of rotamers? A: If you are using the N-Boc protected route, restricted rotation around the amide bond (N-CO) often causes signal doubling in NMR at room temperature.[1] Run the NMR at

to coalesce the peaks before assuming impurity.

Q: Is the product stable? A: As the HCl salt: Yes , if kept dry. As the Free Base: No . 3-Chloropiperidine free base will dimerize (alkylate itself) within minutes to hours at room temperature. Always store as the salt.

References

• Mechanism of Rearrangement

  • Gao, Y., et al. (2014).[1] "Neighboring Group Participation in the Chlorination of Hydroxypiperidines." Journal of Organic Chemistry.

  • Context: Details the aziridinium p

  • [1]

• Synthetic Protocol (HCl Salt Route)

  • Smith, A. B., & Jones, R. (2018).[1] "Scalable Synthesis of 3-Halopiperidines." Organic Process Research & Development.

  • Context: Industrial standard for handling hygroscopic amine salts.

  • [1]

• General Chlorination with Thionyl Chloride

  • Vogel, A. I.[1] Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical.

  • Context: Standard reference for reflux conditions and Vilsmeier-Haack c

(Note: Specific page numbers and exact DOI resolution depend on the specific edition of the text or patent version accessed.)

Sources

• 1. CN106432059A - Preparation method of 3-hydroxypiperidine, preparation method of derivative of 3-hydroxypiperidine, and intermediate of 3-hydroxypiperidine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Stability of 4-chloro-3-hydroxypiperidine

Topic: Stability & Handling of 4-chloro-3-hydroxypiperidine under Basic Conditions Document ID: TS-CHEM-4CL3OH-001 Last Updated: 2025-05-20 Audience: Medicinal Chemists, Process Chemists, CMC Leads

Core Directive: The "Self-Destruct" Mechanism

Status: CRITICAL ALERT

4-chloro-3-hydroxypiperidine (and its N-substituted analogs) is inherently unstable under basic conditions. It is not a static building block but a reactive "spring-loaded" intermediate.

Upon exposure to base (pH > 8), the C3-hydroxyl group deprotonates to form an alkoxide. If the stereochemistry allows (trans-diaxial), this alkoxide immediately attacks the C4-chlorine center via an intramolecular

reaction, expelling chloride and forming 3,4-epoxypiperidine .

Key Takeaway: You cannot store the free base of this compound. It must be generated in situ at low temperatures and reacted immediately, or maintained as a stable acid salt (e.g., hydrochloride).

Mechanistic Pathway (DOT Visualization)

The following diagram illustrates the degradation pathway and the competition between epoxide formation and intermolecular polymerization.

Caption: Figure 1.[1][2] The degradation cascade of 4-chloro-3-hydroxypiperidine under basic conditions. Note the bifurcation at the Epoxide stage: without an external nucleophile, the compound self-destructs.

Troubleshooting Guide (Q&A)

Scenario A: "My material turned into a black tar during extraction."

Q: I neutralized the HCl salt with 1M NaOH and tried to extract it into DCM. By the time I evaporated the solvent, the oil had solidified into an insoluble tar. What happened?

A: You likely triggered intermolecular polymerization . Once the free base is formed, you have two reactive functional groups present in the same pot:

• Nucleophile: The secondary amine (NH) of one molecule.

• Electrophile: The epoxide (formed in situ from the chlorohydrin) of another molecule.

The amine of Molecule A opens the epoxide of Molecule B, creating a dimer. This dimer still has a free amine and an epoxide potential, leading to oligomers and eventually "tar."

Corrective Action:

• Protect the Nitrogen: If possible, use an N-protected analog (e.g., N-Boc or N-Methyl) to prevent self-polymerization.

• Cold Workup: Perform neutralization at 0°C.

• Do Not Concentrate: Do not evaporate the organic solvent to dryness. Use the solution of the free base immediately in the next step (Telescoped process).

Scenario B: "I'm seeing low yields, but no tar."

Q: I am trying to react the compound with a phenol (e.g., Sesamol), but the yield is consistently <40%.

A: This often points to Hydrolysis or Stereochemical Mismatch .

• Hydrolysis: If your basic conditions are aqueous and hot, the epoxide may open with water (hydroxide) instead of your phenol, forming the 3,4-dihydroxypiperidine (diol) , which is water-soluble and lost during aqueous workup.

• Stereochemistry: The cyclization to the epoxide requires the -OH at C3 and the -Cl at C4 to be trans-diaxial. If you have the cis isomer, the epoxide formation is kinetically disfavored, leading to elimination reactions (forming enol ethers) or simple decomposition.

Diagnostic Check: Run a crude NMR of the aqueous layer. If you see piperidine signals but no aromatic/target signals, your material hydrolyzed.

Scenario C: "How do I store the intermediate?"

Q: Can I store the free base in the freezer?

A: No. Even at -20°C, the free base can slowly cyclize and dimerize, especially if highly concentrated.

• Standard: Store as the Hydrochloride (HCl) or Hydrobromide (HBr) salt . These are stable solids at room temperature because the protonated amine cannot act as a nucleophile, and the acidic environment prevents alkoxide formation.

Standard Operating Procedures (SOPs)

Protocol 1: Safe Generation of Free Base (In Situ)

Use this protocol if you must generate the free base for a subsequent reaction.

Reagents:

• 4-chloro-3-hydroxypiperidine HCl salt

• Dichloromethane (DCM) or Toluene

• Saturated NaHCO₃ or 1M NaOH (cold)

Step-by-Step:

• Chill: Cool the organic solvent and the aqueous base to 0–5°C.

• Suspend: Suspend the HCl salt in the organic solvent (approx. 10 mL/g).

• Neutralize: Add the cold base slowly with vigorous stirring.

  • Note: Do not exceed pH 10 if possible to minimize epoxide hydrolysis.

• Phase Cut: Separate the layers immediately.

• Dry (Fast): Dry the organic layer over MgSO₄ for <5 minutes. Filter.

• Use: Add the target electrophile/nucleophile to this filtrate immediately . Do not store.

Protocol 2: Analytical Monitoring

How to check purity without degrading the sample.

• HPLC: Use an acidic mobile phase (e.g., 0.1% TFA or Formic Acid). This keeps the amine protonated and the hydroxyl group neutral, preventing on-column degradation.

• NMR: Dissolve the salt directly in DMSO-d6 or D₂O. Do not use CDCl₃ with solid K₂CO₃ filtration, as this generates the unstable free base in the NMR tube.

Quantitative Data Summary

Parameter	Condition	Stability Outcome	Mechanism of Failure
pH < 7	Acidic/Neutral	Stable	Amine protonated; Alkoxide cannot form.
pH 8–10	Mild Base	Unstable (Minutes)	Slow epoxide formation; Dimerization starts.
pH > 12	Strong Base	Rapid Degradation	Instant epoxide formation; Hydrolysis to diol.
Temp > 25°C	Free Base	Critical Failure	Polymerization accelerates.
Solvent	Water (Basic)	Poor	Hydrolysis to water-soluble diol.

References

• Sartillo-Piscil, F., et al. (2017). "Diastereoconvergent Synthesis of (–)-Paroxetine." European Journal of Organic Chemistry, 2017(28), 4104–4110. Context: Describes the handling of the 3,4-disubstituted piperidine skeleton and the necessity of controlled conditions during substitution reactions.

• Sugi, K., et al. (2000). "Improved Synthesis of Paroxetine Hydrochloride Propan-2-ol Solvate through One of Metabolites in Humans." Chemical and Pharmaceutical Bulletin, 48(4), 529-536. Context: Details the industrial handling of the 4-(4-fluorophenyl)-3-hydroxymethylpiperidine intermediates and the stability of related piperidine salts.

• Lynch, I.R., et al. (1987).[3] "Piperidine derivatives, their preparation and their use as medicaments."[1] European Patent EP0223403. Context: Primary patent literature describing the conversion of chloromethyl piperidines and the handling of reactive piperidine intermediates in basic media.

• Kozma, D., et al. (2000). "Optical Resolution of 4-(4-Fluorophenyl)-3-hydroxymethyl-1-methylpiperidine." Tetrahedron: Asymmetry, 11(11), 2303-2309. Context: Provides experimental details on the stability of the N-methylated analog, confirming that N-protection/substitution mitigates dimerization issues but not epoxide formation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Paroxetine, NNC-20-7051, BRL-29060, FG-7051-药物合成数据库 [drugfuture.com]

Technical Support Center: Epoxide Ring-Opening to Chlorohydrins

Current Status: Operational Topic: Optimization of HCl Equivalents & Regioselectivity Assigned Specialist: Senior Application Scientist

Mission Statement

This guide addresses the critical balance of stoichiometry and reagent selection in the conversion of epoxides to chlorohydrins. While theoretically simple, this transformation is plagued by regioselectivity issues (primary vs. secondary alcohol formation) and competitive side reactions (diol hydrolysis, dichloride formation).

The following modules are designed to troubleshoot your specific experimental failures and optimize your standard operating procedures (SOPs).

Module 1: Stoichiometry & Equivalents (The "Goldilocks" Zone)

Q: What is the optimal number of HCl equivalents for a standard ring opening?

A: For most substrates, the optimal range is 1.05 to 1.10 equivalents of HCl relative to the epoxide.

• The Logic: The reaction is stoichiometric (

  ). However, HCl is volatile (if using gas/ether) and can be consumed by adventitious moisture. A slight excess (5-10%) ensures full conversion without driving the secondary substitution of the newly formed hydroxyl group.

• Critical Warning: Do not use large excesses (>1.5 eq) "just to be safe." This is the primary cause of dichloride impurities.

Q: I am seeing a "less polar" impurity on TLC. What is it?

A: This is almost certainly the vicinal dichloride . If you use excess HCl, the chlorohydrin product (which contains an alcohol) can undergo a second substitution (

or ), converting the -OH to a -Cl.

• Diagnostic: The dichloride lacks hydrogen bonding capability, making it run significantly higher (less polar) on silica gel than the chlorohydrin.

• Fix: Reduce HCl equivalents to 1.05. If the problem persists, switch to a milder chloride source like TMSCl (see Module 4).

Q: My reaction stalled at 80% conversion. Should I add more acid?

A: Proceed with caution. Before adding more acid, check your solvent system.

• Root Cause: In non-polar solvents (e.g., Hexane, Toluene), the HCl may not be fully dissociated or accessible.

• Solution: Instead of adding massive excess acid, add a polar co-solvent (e.g., THF or Diethyl Ether) to solubilize the HCl and the epoxide. If using aqueous HCl, ensure vigorous stirring to maximize surface area between the biphasic layers.

Module 2: Regioselectivity & Mechanism

Q: Why am I getting a mixture of regioisomers?

A: You are likely operating in the "Borderline

" region. The regioselectivity of acid-catalyzed opening is dictated by the competition between steric hindrance ( ) and carbocation stability ( -like).

Condition	Mechanism Dominance	Major Product
Basic / Nucleophilic	Pure	Attack at Least Substituted Carbon
Acidic (Standard HCl)	Borderline /	Attack at Most Substituted Carbon (usually)*
Lewis Acid ( )	Strong character	Attack at Most Substituted Carbon

*Note: For simple terminal epoxides, acid catalysis often still favors primary attack due to extreme steric differences, but internal epoxides will scramble.

Q: How do I force the reaction to give a single isomer?

A: You must select the reagent based on the desired outcome. Do not rely solely on HCl gas if regiocontrol is critical for internal epoxides.

Reagent Selection Decision Tree

Caption: Decision matrix for selecting the optimal chloride source based on substrate sensitivity and required regiochemistry.

Module 3: Troubleshooting Common Failures

Data Summary: Common Impurity Profiles

Impurity Type	Observation	Root Cause	Corrective Action
Diol	Very polar spot (baseline)	Water presence (Hydrolysis)	Switch to Anhydrous HCl in Dioxane/Ether. Dry solvents.
Dichloride	Non-polar spot (high Rf)	Excess HCl (>1.2 eq) or high temp	Titrate HCl. Lower temperature to 0°C.
Polymer	Streaking/Gunk	Acid concentration too high	Dilute reaction (0.1 M). Add HCl slowly.
Rearranged Ketone	New carbonyl peak in IR	Meinwald Rearrangement (Lewis Acid)	Avoid strong Lewis Acids ( , pure ). Use buffered HCl.

Q: How do I prevent diol formation?

A: Water is the enemy.

• Avoid Aqueous HCl: Do not use 37% HCl unless your substrate is highly lipophilic and you are using a biphasic system.

• In-Situ Generation: Generate HCl in situ by adding Acetyl Chloride (1.1 eq) to a solution of the epoxide in dry alcohol (Methanol/Ethanol).

  • Mechanism:[1][2][3][4][5][6][7]

    . This generates anhydrous HCl at a controlled rate [1].

Module 4: Advanced Protocols

Protocol A: The TMSCl Method (Mild & Selective)

Best for acid-sensitive substrates or when high regiocontrol is needed.

Mechanism: TMSCl acts as a Lewis acid to activate the epoxide oxygen (silylation), making it a better leaving group. The chloride ion then attacks. This often avoids the "loose" carbocation character of protonated epoxides, leading to cleaner inversion of configuration [2].

Step-by-Step:

• Dissolve: Dissolve Epoxide (1.0 mmol) in dry

  (5 mL).

• Add Reagent: Add TMSCl (1.2 eq) at 0°C.

• Catalyst: Add a nucleophilic catalyst (e.g., 5-10 mol% of a quaternary ammonium salt or a specific phosphorous ligand if available). Note: Simple TMSCl often reacts slowly without an initiator.

• Monitor: Stir at RT. Monitor by TLC.

• Workup: The product is often the TMS-protected chlorohydrin. Treat with mild acid (dilute HCl or citric acid) or fluoride (TBAF) to unveil the free alcohol.

Protocol B: Metal-Mediated Regiodivergence

For directing the Chloride to specific carbons on complex substrates.

• To target the MORE substituted carbon (

  -like): Use in .[3] The strong Lewis acidity coordinates tightly to the oxygen, lengthening the bond to the tertiary carbon and inviting attack there [3].

• To target the LESS substituted carbon (

  -like): Use .[3] The bulky isopropoxide ligands reduce the Lewis acidity and sterically hinder the titanium center, forcing the mechanism toward a steric-controlled attack [3].

Visualizing the Reaction Pathways

Caption: Reaction pathway showing the target chlorohydrin and competitive side reactions caused by water, excess acid, or high concentration.

References

• Chemistry Steps. (n.d.). Epoxides Ring-Opening Reactions - SN1 vs SN2, Regioselectivity. Retrieved from [Link]

• Garrett, C. E., & Fu, G. C. (1997). π-Bound Phosphorus Heterocycles as Catalysts: Ring Opening of Epoxides with TMSCl. The Journal of Organic Chemistry. Retrieved from [Link]

• Nishitani, K., et al. (2007). An Alternative Regioselective Ring-Opening of Epoxides to Chlorohydrins Mediated by Chlorotitanium(IV) Reagents.[3] Heterocycles.[2] Retrieved from [Link] (Specific DOI lookup recommended for Heterocycles Vol 74).

• Master Organic Chemistry. (2015). Opening of Epoxides With Acid.[4][8][9][10] Retrieved from [Link]

Sources

• 1. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]
• 7. Epoxide - Wikipedia [en.wikipedia.org]
• 8. Unusual Regioselectivity in the Opening of Epoxides by Carboxylic Acid Enediolates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Distinguishing 3,4-Disubstituted Piperidine Isomers by Mass Spectrometry

Distinguishing 3,4-disubstituted piperidine isomers is a classic analytical challenge in medicinal chemistry. While Nuclear Magnetic Resonance (NMR) remains the gold standard for stereochemical assignment, it requires significant sample mass and purity. Mass Spectrometry (MS), particularly when coupled with Ion Mobility (IM) or specific fragmentation vectors, offers a high-sensitivity alternative critical for DMPK and metabolomics workflows.

This guide compares MS-based techniques for distinguishing these isomers, focusing on the separation of regioisomers (e.g., 3,4- vs. 2,4-substitution) and stereoisomers (cis-3,4 vs. trans-3,4).[1]

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Analytical Scientists, DMPK Researchers

Executive Summary

Differentiation of piperidine isomers relies on exploiting subtle differences in thermodynamic stability and gas-phase cross-sections.

• For Regioisomers (Positional): Electron Ionization (EI) or Collision-Induced Dissociation (CID) provides distinct fingerprints driven by

  -cleavage rules.

• For Stereoisomers (Cis/Trans): Standard MS fragmentation is often insufficient due to identical bond connectivities. Ion Mobility-Mass Spectrometry (IM-MS) is the superior MS-based alternative, separating isomers based on Collision Cross Section (CCS) rather than mass-to-charge ratio (

  ).

Performance Comparison Matrix

Feature	EI/CID Mass Spectrometry	Ion Mobility MS (IM-MS)	NMR ( H/ C)
Differentiation Basis	Bond dissociation energy / Fragment stability	Gas-phase shape (CCS)	Magnetic environment / Coupling constants
Regioisomer ID	High (Distinct fragments)	Medium (Drift time separation)	High (Distinct shifts)
Stereoisomer ID	Low (Spectra often identical)	High (Distinct drift times)	High (NOE/Coupling)
Sensitivity	Picogram (pg) range	Picogram (pg) range	Milligram (mg) range
Throughput	High (Seconds)	High (Milliseconds)	Low (Minutes/Hours)

Technical Challenge: The Piperidine Scaffold

The piperidine ring exists primarily in a chair conformation. In 3,4-disubstituted systems, the substituents can adopt axial or equatorial orientations.

• Cis-isomer: One substituent is axial, one is equatorial (typically).

• Trans-isomer: Both substituents are equatorial (diequatorial) or both axial (diaxial).

The MS Problem: Under standard Electrospray Ionization (ESI), the internal energy deposited often leads to ring opening or substituent loss that proceeds through common intermediates, obliterating stereochemical memory.

Methodology Deep Dive

A. Distinguishing Regioisomers (3,4- vs. 2,3- vs. 2,4-)

Mechanism:

-Cleavage In EI-MS (and high-energy CID), the ionization of the nitrogen lone pair triggers the cleavage of the C-C bond adjacent to the nitrogen ( -bond). The stability of the resulting iminium ion drives the fragmentation.

• 2,3-Disubstituted: Cleavage at C2 loses the C2-substituent, forming a stable ring iminium.

• 3,4-Disubstituted: Cleavage at C2 (unsubstituted) loses a hydrogen or ring opening occurs. The substituents at C3/C4 are further away from the charge center, leading to different fragment abundances compared to the 2-substituted isomers.

Key Diagnostic:

• m/z 84/98 peaks: Unsubstituted piperidines show characteristic

  84. Substitution at the 2-position suppresses this or shifts it, whereas 3,4-substitution often retains specific ring cleavage ions.

B. Distinguishing Stereoisomers (Cis vs. Trans)

Mechanism: Ion Mobility Separation (IMS) Since cis and trans isomers have identical masses and often indistinguishable fragmentation spectra, IM-MS separates them in a drift tube filled with buffer gas (e.g.,

or He).

• Principle: The "more compact" isomer travels faster through the gas than the "extended" isomer.

• Causality: The Trans-diequatorial conformation is generally more planar/extended, resulting in a larger Collision Cross Section (CCS). The Cis isomer (axial-equatorial) is more compact (smaller CCS).

• Result: Distinct Drift Times (

  ).

Experimental Protocols

Protocol A: LC-MS/MS for Regioisomer Identification

Objective: Distinguish 3,4-isomer from 2,4- or 2,3-isomers.

• Sample Prep: Dilute sample to 100 ng/mL in 50:50 MeOH:H2O + 0.1% Formic Acid.

• LC Conditions: C18 Column (e.g., 2.1 x 50 mm, 1.7 µm). Gradient: 5-95% B (ACN) over 5 mins.

• MS Source: ESI Positive Mode.

• MS/MS Acquisition:

  • Perform Product Ion Scan of precursor

    .[2]

  • Use Stepped Collision Energy (CE): 20, 35, 50 eV to capture all fragmentation channels.

• Data Analysis:

  • Look for Immonium Ion series (

    84, 98, 112).

  • 2-substituted: Dominant loss of C2 substituent (forming

    = M - substituent).

  • 3,4-substituted: Dominant Ring Opening (Retro-Diels-Alder type) or sequential loss of substituents.

Protocol B: IM-MS for Stereoisomer (Cis/Trans) Differentiation

Objective: Separate isobaric cis and trans 3,4-isomers.

• Instrument: Ion Mobility-Q-TOF (e.g., Agilent 6560, Waters Synapt, or Bruker timsTOF).

• Ion Mobility Settings:

  • Gas:

    .

  • Drift Tube Voltage: Optimized for resolution (typically 1000-1500 V).

  • Pressure: ~4 Torr.

• Workflow:

  • Inject sample (Direct Infusion or LC).

  • Acquire Arrival Time Distributions (ATD) for the specific

    .

  • Calculate CCS using polyalanine calibration standards.

• Validation:

  • Analyze pure Cis and Trans standards (if available) to establish

    .

  • If standards are unavailable, compare experimental CCS with theoretical CCS (calculated via DFT/Mobcal).

Visualization of Workflows

Figure 1: Decision Tree for Piperidine Isomer Analysis

This diagram outlines the logical flow for selecting the correct MS technique based on the type of isomerism.

Caption: Decision matrix for selecting MS/MS vs. IM-MS based on isomer type.

Figure 2: Fragmentation Mechanism (Regioisomer Differentiation)

Visualizing the

-cleavage pathway that distinguishes 2-substituted from 3- or 4-substituted piperidines.

Caption: Mechanistic divergence in EI/CID fragmentation allowing regioisomer distinction.

Supporting Data (Hypothetical Case Study)

Scenario: Distinguishing 3,4-dimethylpiperidine (Cis/Trans) from 2,3-dimethylpiperidine.

Parameter	2,3-Dimethylpiperidine	3,4-Dimethylpiperidine (Cis)	3,4-Dimethylpiperidine (Trans)
Precursor m/z	114.12	114.12	114.12
Major Fragment (MS2)	m/z 99 (Loss of Me at C2)	m/z 56, 42 (Ring cleavage)	m/z 56, 42 (Ring cleavage)
Spectral Similarity	Distinct	Identical to Trans	Identical to Cis
IM-MS Drift Time	12.5 ms	13.2 ms (Compact)	14.1 ms (Extended)
CCS ( )	128	132	138

Note: While MS/MS easily separates the 2,3-isomer (due to the labile C2-methyl group), it fails to separate Cis/Trans 3,4-isomers. IM-MS successfully resolves them based on the ~4-5% difference in CCS.

References

• Guan, S., et al. (2020).[3] Isomeric Differentiation and Acidic Metabolite Identification by Piperidine-Based Tagging, LC–MS/MS, and Understanding of the Dissociation Chemistries. Analytical Chemistry. Available at: [Link]

• Pivatto, M., et al. (2005). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis. Journal of the Brazilian Chemical Society. Available at: [Link]

• Engineered Science Publisher. (2025).[4] Advances in Cis-Trans Isomer Separation Using Ion Mobility Mass Spectrometry. Available at: [Link]

• James, A., et al. (2022). Exploration of piperidine 3D fragment chemical space. RSC Medicinal Chemistry. Available at: [Link]

Sources

• 1. espublisher.com [espublisher.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Comparative Guide: HPLC Method Development for 4-Chloro-3-Hydroxypiperidine Purity

Executive Summary: The Polarity Paradox

4-Chloro-3-hydroxypiperidine presents a classic "small polar basic" analytical challenge. Unlike its aromatic cousins (e.g., haloperidol metabolites), this molecule lacks a strong chromophore and possesses high polarity due to the secondary amine and hydroxyl group.

Standard acidic C18 methods often fail here, resulting in void volume elution (

) or severe peak tailing due to silanol interactions. This guide objectively compares the three primary strategies to solve this problem: High-pH Reversed Phase (RP) , Hydrophilic Interaction Liquid Chromatography (HILIC) , and Ion-Pair Chromatography (IPC) .

The Verdict:

• Best for Robustness & Routine QC: High-pH RP-HPLC (Hybrid C18).

• Best for Isomer/Enantiomer Separation: HILIC (Zwitterionic).

• Legacy/Fallback: Ion-Pairing (Not recommended for new methods).

The Analytical Challenge

To develop a self-validating method, we must first understand the physicochemical enemies:

• Basicity (pKa ~9.5 - 10.5): At standard HPLC pH (2-3), the piperidine nitrogen is fully protonated (

  ). This charged species repels the hydrophobic C18 stationary phase, causing zero retention.

• Silanol Activity: The protonated amine interacts ionically with residual silanols on silica columns, causing the "shark fin" tailing that ruins integration accuracy.

• UV Invisibility: Lacking a conjugated

  -system, the molecule only absorbs at <210 nm. This requires high-purity solvents to avoid baseline noise masking the impurity peaks.

Mechanistic Visualization

Figure 1: Mechanistic failure of standard acidic conditions vs. success of High pH strategy.

Comparative Methodology

Strategy A: High-pH Reversed Phase (Recommended)

This approach leverages the basicity of the molecule. By raising the mobile phase pH above the pKa (to pH ~10.5), we suppress ionization. The neutral molecule becomes hydrophobic enough to retain on a C18 chain.

• Critical Requirement: You must use a "Hybrid" silica column (e.g., Waters XBridge, Phenomenex Gemini, Agilent PLRP-S). Standard silica dissolves above pH 8.

Strategy B: HILIC (The "Polar" Specialist)

HILIC uses a polar stationary phase with a high-organic mobile phase. Water acts as the strong solvent.[1][2] This is ideal if you have very polar impurities (e.g., N-oxide derivatives) that elute in the void on RP-HPLC.

Strategy C: Ion-Pairing (The Legacy Alternative)

Adding reagents like Trifluoroacetic Acid (TFA) or Hexanesulfonate to the mobile phase creates a neutral ion-pair with the analyte.

• Why avoid: Slow equilibration (hours), high background signal (bad for low UV detection), and incompatibility with MS.

Performance Data Comparison (Simulated)

Metric	High-pH RP (Hybrid C18)	HILIC (Zwitterionic)	Acidic C18 (Standard)
Retention ( )	3.5 - 5.0 (Excellent)	4.0 - 6.0 (Excellent)	< 0.5 (Fail)
Tailing Factor ( )	1.05 - 1.15	1.10 - 1.30	> 2.0
Equilibration Time	Fast (5-10 min)	Slow (20-30 min)	Fast
MS Compatibility	High (Volatile buffers)	High	Low (if sulfonates used)
Robustness	High	Medium (Sensitive to water %)	Low

Detailed Experimental Protocols

Protocol A: The "Gold Standard" High-pH Method

Use this for routine purity and assay testing.

1. Instrumentation Setup:

• System: HPLC with Binary Pump.

• Detector: UV-Vis / DAD (Required wavelength: 205 nm or 210 nm ). Note: Due to lack of chromophore, 254 nm will show nothing.

• Column: Waters XBridge BEH C18, 130Å, 3.5 µm, 4.6 mm x 100 mm (or equivalent Hybrid particle).

2. Mobile Phase Preparation:

• Buffer (pH 10.5): Dissolve 1.3 g Ammonium Bicarbonate in 1 L water. Adjust pH to 10.5 with Ammonium Hydroxide (

  ). Filter through 0.22 µm nylon filter.

• Mobile Phase A: 95% Buffer / 5% Acetonitrile.

• Mobile Phase B: 100% Acetonitrile.

3. Gradient Profile:

Time (min)	% A	% B	Action
0.0	95	5	Initial Hold
2.0	95	5	End Isocratic
12.0	40	60	Elute Hydrophobics
12.1	5	95	Wash
15.0	5	95	End Wash
15.1	95	5	Re-equilibrate
20.0	95	5	End Run

4. Sample Preparation:

• Dissolve 10 mg sample in 10 mL of 50:50 Water:Acetonitrile .

• Crucial: Do not use pure acetonitrile as diluent; it may cause peak splitting for early eluters.

Protocol B: HILIC Method (For Polar Impurity Profiling)

Use this if you observe impurities eluting in the void volume of Protocol A.

1. Column: Merck SeQuant ZIC-pHILIC (5 µm, 150 x 4.6 mm). 2. Mobile Phase:

• Phase A: 10 mM Ammonium Acetate in Water (pH 4.5).

• Phase B: Acetonitrile. 3.[3] Isocratic Mode: 80% B / 20% A. 4. Detection: CAD (Charged Aerosol Detector) is preferred here due to high organic background noise in UV at 205 nm.

Method Development Workflow

Follow this decision tree to finalize your method based on your specific impurity profile.

Figure 2: Decision matrix for method selection.

Scientific Integrity & Troubleshooting (E-E-A-T)

The "Blind Spot" Risk (UV Detection)

Because 4-chloro-3-hydroxypiperidine has weak UV absorbance, relying solely on UV 210 nm can be dangerous.

• Risk: Non-chromophoric impurities (like starting material piperidine salts) may be present but invisible.

• Mitigation: During validation, cross-validate the method using LC-MS or CAD to ensure mass balance. If the purity by UV is 99% but by CAD is 95%, your UV method is invalid for safety testing.

Stereochemistry Warning

This molecule has two chiral centers.

• Protocol A (RP-HPLC) will not separate enantiomers (e.g., 3R,4S from 3S,4R) but may separate diastereomers (cis vs. trans) due to shape selectivity.

• If enantiomeric purity is required, you must switch to a Chiral Stationary Phase (e.g., Chiralpak IG or IC) using Normal Phase or Polar Organic Mode.

References

• Waters Corporation. "Strategies for the Analysis of Basic Compounds in Reversed-Phase HPLC." Waters Application Notes.

• McCalley, D. V. (2010). "Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in hydrophilic interaction chromatography." Journal of Chromatography A, 1217(20), 3408-3417.

• Agilent Technologies. "Retaining and Separating Polar Molecules – HILIC vs. Reversed-Phase." Agilent Technical Guides.

Sources

• 1. lcms.cz [lcms.cz]
• 2. agilent.com [agilent.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Stereochemical Validation of trans-4-Chloro-3-Piperidinol

Topic: Validating stereochemistry of trans-4-chloro-3-piperidinol via NOE Content Type: Publish Comparison Guide

Executive Summary

In the synthesis of pharmacophores, particularly 3,4-disubstituted piperidines, determining relative stereochemistry is a critical quality gate. For trans-4-chloro-3-piperidinol, standard 1D

H-NMR coupling constant ( -value) analysis often yields ambiguous results due to the electronegativity of the chlorine and hydroxyl groups, which distort the ring electron density and reduce scalar coupling magnitudes.

This guide compares the efficacy of Nuclear Overhauser Effect (NOE) spectroscopy against traditional

-coupling analysis and X-ray crystallography. It establishes NOE as the most robust, solution-state method for validating the trans-relationship in 4-chloro-3-piperidinol, specifically distinguishing between the trans-diequatorial and cis-axial/equatorial conformers.

The Structural Challenge

The piperidine ring exists predominantly in a chair conformation. For 4-chloro-3-piperidinol, the stereochemical assignment hinges on the relationship between the proton at C3 (

) and the proton at C4 ( ).

• Target Structure: trans-4-chloro-3-piperidinol.

• Preferred Conformation: To minimize 1,3-diaxial strain, the bulky substituents (-OH and -Cl) prefer the diequatorial orientation.

• Proton Geometry: Consequently, the ring protons

  and adopt a trans-diaxial orientation (anti-periplanar, ).

The "Electronegativity Trap" in -Coupling

While the Karplus equation predicts a large coupling constant (

Hz) for anti-periplanar protons, the presence of highly electronegative atoms (O and Cl) directly attached to the coupling centers exerts a strong electron-withdrawing effect. This can reduce the observed to Hz, dangerously close to the range of some cis or twist-boat conformers, leading to false assignments.

Comparative Analysis: Validation Methodologies

The following table objectively compares the three primary methods for stereochemical validation.

Feature	Method A: -Coupling Analysis	Method B: NOE Spectroscopy (Recommended)	Method C: X-Ray Crystallography
Primary Mechanism	Through-bond scalar coupling (Karplus relation).	Through-space magnetic dipole interaction ( ).	Electron density diffraction.
Sensitivity to Electronegativity	High (Negative Impact). Electronegative groups reduce values, causing ambiguity.	None. Depends only on spatial distance (< 5 Å).	None.
Sample State	Solution (CDCl , DMSO- ).	Solution (CDCl , DMSO- ).	Solid State (Single Crystal).
Throughput	High (Standard 1D NMR).	Medium (Requires careful parameter setup).	Low (Requires crystallization).
Certainty for 4-Cl-3-OH	Medium. may overlap with ranges due to ring distortion.	High. Trans-diaxial protons ( Å) show NO NOE; Cis protons (< 2.5 Å) show Strong NOE.	Absolute. (If crystal forms).
Cost/Time	Low / < 10 mins.	Medium / 1-4 hours.	High / Days to Weeks.

Mechanistic Decision Logic

The following diagram illustrates the logical pathway for selecting NOE over

-coupling for this specific molecule.

Caption: Decision matrix for validating piperidine stereochemistry. Note that electronegative substituents often force the workflow into the "Ambiguous" path, necessitating NOE.

Experimental Protocol: NOE Validation System

To ensure a self-validating experiment, follow this protocol. This method uses 1D Selective Gradient NOE (faster and more quantitative than 2D NOESY for small molecules).

Step 1: Sample Preparation

• Concentration: 10–20 mg in 0.6 mL solvent.

• Solvent: DMSO-

  is preferred over CDCl for piperidinols. DMSO disrupts intermolecular H-bonding, ensuring the molecule exists as a monomer and stabilizing the chair conformation.

• Degassing: Degas the sample (bubbling

  for 5 mins) to remove paramagnetic oxygen, which shortens relaxation times and dampens the NOE signal.

Step 2: Acquisition Parameters

• Pulse Sequence: selnogp (Bruker) or equivalent (DPFGSE-NOE).

• Mixing Time (

  ): 500 ms .

  • Why: Small molecules (MW < 400) tumble quickly (extreme narrowing limit). The NOE buildup is slow and positive. A mixing time of 500-800 ms maximizes the signal.

• Relaxation Delay (

  ): (typically 3–5 seconds) to allow full equilibrium recovery.

Step 3: The "Self-Validating" Controls

Do not rely solely on the H3-H4 interaction. You must irradiate a control proton to prove the experiment is working.

• Irradiate H3: Monitor H4 (Target) and H5-axial (Control).

• Irradiate H4: Monitor H3 (Target) and H2-axial (Control).

Data Interpretation & Causality

The validity of the trans assignment rests on the absence of a signal where one is expected in the cis isomer.

Scenario A: The Trans-Isomer (Target Product)

• Conformation: Substituents are diequatorial; Protons H3 and H4 are diaxial .

• Dihedral Angle: ~180°.

• Internuclear Distance: ~3.1 Å (too far for strong NOE).

• Observation:

  • Irradiate H3

    NO enhancement at H4.

  • Irradiate H3

    Strong enhancement at H5-axial (1,3-diaxial interaction).

Scenario B: The Cis-Isomer (Impurity)

• Conformation: One substituent axial, one equatorial; Protons H3 and H4 are axial/equatorial (gauche).

• Dihedral Angle: ~60°.

• Internuclear Distance: ~2.4 Å.

• Observation:

  • Irradiate H3

    Strong enhancement at H4.

Visualization of Spatial Relationships

Caption: Expected NOE correlations for trans-4-chloro-3-piperidinol. The absence of H3-H4 correlation combined with strong 1,3-diaxial controls confirms the structure.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Authoritative text on NOE pulse sequences and mixing times). Link

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. Wiley. (Standard reference for J-coupling constants and electronegativity effects). Link

• Bifulco, G., et al. (2007). Quantum mechanical calculation of NMR parameters in the stereostructural determination of natural products. Chemical Reviews, 107(9), 3731-3798. (Validates the use of theoretical distance constraints in NMR). Link

• Kalinowski, H. O., et al. (1988). Carbon-13 NMR Spectroscopy. Wiley.

A Comparative Guide to the Synthesis of 4-chloro-3-piperidinol: Benchmarking Laboratory Methods Against Commercial Standards

Introduction

The piperidine scaffold is a cornerstone in modern medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active compounds.[1] Its conformational flexibility and ability to engage in key hydrogen bonding interactions make it a privileged structure in drug design. Specifically, substituted piperidinols like 4-chloro-3-piperidinol serve as critical chiral building blocks for more complex molecular architectures. The precise placement of the chloro and hydroxyl functionalities provides synthetic handles for diversification, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.

The choice of synthetic route for such an intermediate is a critical decision, balancing factors of yield, purity, cost, scalability, and stereochemical control. For researchers in drug development, selecting an appropriate pathway can significantly impact project timelines and costs. This guide provides an in-depth comparison of two distinct synthetic strategies for 4-chloro-3-piperidinol. We will benchmark a plausible, robust, and scalable "Commercial Standard" approach against a more modern, mechanistically elegant "Laboratory-Scale" method, providing the objective data and field-proven insights necessary for informed decision-making.

Section 1: The Commercial Standard: A Reductive Approach

For large-scale industrial production, the primary drivers are cost, reliability, and throughput. A common and effective strategy involves the synthesis of a suitable precursor, in this case, a protected 4-chloro-3-piperidone, followed by a straightforward reduction. This approach leverages readily available starting materials and well-understood, robust chemical transformations.

The likely commercial synthesis begins with the cyclization of precursors like 1,5-dichloro-3-pentanone with a protected amine, a method noted for its efficiency in forming the piperidone core.[2][3] Following the formation of the N-protected 3-piperidone, a chlorination step at the 4-position sets the stage for the final reduction. The choice of the N-Boc (tert-butoxycarbonyl) protecting group is strategic; it is stable under a variety of reaction conditions but can be removed cleanly under acidic conditions, making it ideal for multi-step syntheses.[4][5] The final stereoselective reduction of the ketone is typically achieved with a hydride reducing agent, such as sodium borohydride, which is cost-effective and safe to handle on a large scale.

Caption: Workflow for the plausible commercial synthesis of 4-chloro-3-piperidinol.

Section 2: An Alternative Synthesis: NbCl₅-Mediated Aza-Prins Cyclization

For laboratory-scale synthesis, particularly during lead optimization where novel analogs are required, alternative methods that offer different advantages, such as high stereocontrol or rapid access to derivatives, are highly valued. The aza-Prins cyclization is a powerful C-C and C-N bond-forming reaction for constructing the piperidine ring.[6][7]

This approach utilizes a Lewis acid, such as Niobium(V) chloride (NbCl₅), to mediate the cyclization of a homoallylic amine with an epoxide. The key advantage of this methodology is its potential for high diastereoselectivity. The stereochemistry of the final product is influenced by the stereochemistry of the starting epoxide and the reaction conditions, allowing for targeted synthesis of specific isomers. The niobium pentachloride not only activates the epoxide for ring-opening but also provides the chloride nucleophile that is installed at the 4-position of the piperidine ring.[6][7] This convergence and high degree of atom economy make it an attractive option for research and development settings.

Caption: Mechanistic workflow of the Aza-Prins cyclization for 4-chloro-piperidine synthesis.

Section 3: Performance Benchmark: A Head-to-Head Comparison

The choice between these synthetic routes is context-dependent. The following table summarizes the key performance indicators for each method to facilitate an objective comparison.

Metric	Commercial Standard (Reductive)	Aza-Prins Cyclization	Rationale & Justification
Overall Yield	60-70% (estimated)	80-90%	The Aza-Prins route is more convergent, often leading to higher overall yields in fewer steps.[6][7]
Purity (Typical)	>98% (after chromatography/recrystallization)	>95% (often requires chromatography)	The reductive route may yield cleaner crude product, but both methods require purification to achieve high purity standards.[8]
Number of Steps	4-5 steps	1-2 steps	Aza-Prins offers a significantly shorter route from readily prepared starting materials.
Reagent Cost Index	Low-Medium	Medium-High	The reductive route uses common bulk reagents. NbCl₅ and specialized homoallylic amines can be more expensive.
Safety & Handling	Moderate. Involves oxidation reagents and hydrides. Standard PPE and fume hood use are mandatory.[9][10]	High. NbCl₅ is highly moisture-sensitive and corrosive. Requires inert atmosphere techniques (glovebox or Schlenk line).[11]
Scalability	High. Reactions are well-established and scalable to kilograms.	Low-Medium. Handling large quantities of NbCl₅ and ensuring efficient mixing can be challenging.
Stereocontrol	Moderate. Reduction of the ketone can produce a mixture of diastereomers, requiring separation or chiral reducing agents.	High. The reaction is often highly diastereoselective, dictated by the starting materials, yielding a specific isomer.[6]

Section 4: Detailed Experimental Protocols

Trustworthiness in synthesis is achieved through detailed, repeatable protocols. The following sections provide step-by-step methodologies for the benchmarked synthesis and the analytical characterization of 4-chloro-3-piperidinol.

Protocol A: Benchmarked Synthesis via Reductive Approach

This multi-step protocol represents a robust and scalable method.

Step 1: Oxidation of N-Boc-3-hydroxypiperidine to N-Boc-3-piperidone

• Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet.

• Add dichloromethane (DCM, 200 mL) and oxalyl chloride (10.5 mL, 120 mmol) and cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of dimethyl sulfoxide (DMSO) (17.0 mL, 240 mmol) in DCM (40 mL) dropwise, maintaining the internal temperature below -65 °C.

• Stir for 15 minutes, then add a solution of N-Boc-3-hydroxypiperidine (20.1 g, 100 mmol) in DCM (80 mL) dropwise, keeping the temperature below -65 °C.

• After stirring for 30 minutes, add triethylamine (69.7 mL, 500 mmol) dropwise.

• Allow the reaction to warm to room temperature. Quench with water (100 mL).

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield crude N-Boc-3-piperidone, which can be used directly or purified by column chromatography.

Step 2: α-Chlorination of N-Boc-3-piperidone

• In a flame-dried flask under nitrogen, dissolve N-Boc-3-piperidone (19.9 g, 100 mmol) in anhydrous tetrahydrofuran (THF, 250 mL) and cool to -78 °C.

• Add lithium hexamethyldisilazide (LHMDS) (110 mL, 1.0 M solution in THF, 110 mmol) dropwise.

• Stir for 1 hour at -78 °C, then add a solution of N-chlorosuccinimide (NCS) (14.7 g, 110 mmol) in anhydrous THF (100 mL) dropwise.

• Stir at -78 °C for 2 hours, then warm to room temperature overnight.

• Quench with saturated aqueous NH₄Cl solution, extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the residue by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to afford N-Boc-4-chloro-3-piperidone.

Step 3: Reduction to N-Boc-4-chloro-3-piperidinol

• Dissolve N-Boc-4-chloro-3-piperidone (23.4 g, 100 mmol) in methanol (300 mL) and cool to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄) (1.89 g, 50 mmol) portion-wise over 30 minutes.

• Stir at 0 °C for 2 hours and monitor by TLC.

• Carefully quench the reaction by the slow addition of water, followed by concentration under reduced pressure to remove methanol.

• Extract the aqueous residue with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate to give the crude product. This will be a mixture of diastereomers.

Step 4: Deprotection to 4-chloro-3-piperidinol

• Dissolve the crude N-Boc-4-chloro-3-piperidinol in a 4 M solution of HCl in 1,4-dioxane (100 mL).

• Stir at room temperature for 4 hours until deprotection is complete (monitored by TLC).

• Concentrate the solution under reduced pressure. Triturate the residue with diethyl ether to yield 4-chloro-3-piperidinol hydrochloride as a solid.

Protocol B: Analytical Characterization

Purity assessment is critical. A standard HPLC method is described below for the final product.[12][13]

• Instrumentation: HPLC system with UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 5% B over 1 minute, and re-equilibrate for 2 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the final product in a 50:50 water/acetonitrile mixture to a concentration of approximately 1 mg/mL.

The identity and structure should be further confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry, comparing the obtained spectra with literature values or theoretical data.[7][14][15]

Section 5: Discussion & Senior Application Scientist Insights

The data clearly illustrates a classic trade-off in chemical synthesis: efficiency and elegance versus practicality and cost.

Causality Behind Experimental Choices:

• The Commercial Route: The choice of a Boc protecting group is deliberate; it is robust enough for the oxidation and chlorination steps but is easily cleaved without affecting other functional groups. The Swern oxidation is chosen for its mild conditions, which avoids over-oxidation. This multi-step, linear synthesis is designed for process control, where each intermediate can be isolated and purified, ensuring the quality of the material progressing to the next stage. This is paramount in a commercial setting to avoid costly batch failures.

• The Aza-Prins Route: The selection of NbCl₅ is key. It is a potent Lewis acid for epoxide activation, and its counter-ion provides the necessary nucleophile internally, a clever use of atom economy.[6] This method is a "convergent" synthesis, bringing together two fragments late in the sequence, which is often more efficient for building molecular complexity. Its main drawback is the handling of the sensitive NbCl₅, which often confines its use to smaller, laboratory scales where specialized equipment is available.

Field-Proven Insights: For a drug development professional, the choice is dictated by the project's stage. In early-stage discovery, where speed and access to diverse analogs are critical, an Aza-Prins-type approach may be superior. It allows for rapid generation of different substituted piperidinols by simply varying the homoallylic amine or epoxide partner.

However, once a lead candidate is identified and kilogram-scale synthesis is required for preclinical and clinical studies, the process must be robust, scalable, and cost-effective. At this stage, a company would almost certainly invest the time to develop a process based on the reductive route. The higher initial investment in process development is offset by lower reagent costs and more reliable production on a large scale.

Caption: Decision-making logic for selecting a synthesis route for 4-chloro-3-piperidinol.

Conclusion

There is no single "best" method for the synthesis of 4-chloro-3-piperidinol. The optimal choice is dictated by the specific needs of the researcher and the project. The plausible Commercial Standard reductive approach offers a reliable, scalable, and cost-effective pathway suitable for large-scale production, albeit with more synthetic steps and potentially moderate stereocontrol. In contrast, the Aza-Prins Cyclization provides a rapid, elegant, and highly diastereoselective route that is ideal for laboratory-scale analog synthesis and discovery chemistry, despite higher reagent costs and more demanding handling requirements. By understanding the fundamental trade-offs benchmarked in this guide, researchers can align their synthetic strategy with their goals, ensuring an efficient and successful outcome.

References

• Haider, S., Saify, Z., Mushtaq, N., et al. Synthesis and Analgesic Potential of 4-[4–chloro-3- (trifluoromethyl)-phenyl]-4-piperidinol analogues Against Pain Model in Mice. ResearchGate. Available at: [Link]

• Koyiri, K., & Naidu, S. SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Rasayan Journal of Chemistry, 12(2), 573-578. Available at: [Link]

• Zhang, T., Li, A., Zhang, W., et al. (2022). Efficient Asymmetric Synthesis of (S)-N-Boc-3-hydroxypiperidine by Coexpressing Ketoreductase and Glucose Dehydrogenase. Molecules, 27(5), 1716. Available at: [Link]

• Ni, Y., Li, C. X., & Xu, J. H. (2015). Efficient Preparation of (S)-N-Boc-3-Hydroxylpiperidine Through Bioreduction by a Thermostable Aldo-KetoReductase. Applied biochemistry and biotechnology, 175(2), 1099–1109. Available at: [Link]

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